1-Butyl-2-methylpiperazine

• CAS: 1225472-96-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Synthesis of 1-n-butyl-2-methylpiperazine

This guide provides a comprehensive technical overview of 1-n-butyl-2-methylpiperazine, a substituted piperazine derivative. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's structural characteristics, proposed synthetic pathways, and essential analytical considerations. We will explore the causality behind experimental choices, grounding our discussion in established chemical principles and citing authoritative sources to ensure scientific integrity.

Introduction: The Piperazine Scaffold in Modern Drug Discovery

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions, is a cornerstone in medicinal chemistry. Its unique physicochemical properties, including its ability to exist in different protonation states at physiological pH, make it a versatile scaffold for engaging with biological targets. The substitution pattern on the piperazine core allows for the fine-tuning of a molecule's pharmacological profile, influencing its potency, selectivity, and pharmacokinetic properties. 1-n-butyl-2-methylpiperazine represents a specific embodiment of this scaffold, featuring both N-alkylation and C-alkylation, which are expected to impart distinct characteristics relevant to its interaction with biological systems.

Section 1: Chemical Structure and Predicted Physicochemical Properties

The chemical structure of 1-n-butyl-2-methylpiperazine consists of a piperazine ring with a methyl group at the 2-position and an n-butyl group attached to the nitrogen atom at the 1-position. The presence of a chiral center at the C2 carbon means that this compound can exist as a racemic mixture of (R)- and (S)-enantiomers, or as a single enantiomer if synthesized from a stereochemically pure starting material.[1]

While specific experimental data for 1-n-butyl-2-methylpiperazine is not extensively reported in publicly available literature, we can predict its key physicochemical properties based on its structure and data from analogous compounds like N-methylpiperazine and 2-methylpiperazine.[2]

Table 1: Predicted and Analogous Physicochemical Properties

Property	Predicted/Analogous Value	Rationale and Comparative Insights
Molecular Formula	C₉H₂₀N₂	Based on the chemical structure.
Molecular Weight	156.27 g/mol	Calculated from the molecular formula.
Boiling Point	Estimated: 180-200 °C	Higher than 1-methylpiperazine (138 °C) due to the larger n-butyl group increasing van der Waals forces.[3]
Solubility	Moderately soluble in water; Soluble in organic solvents (e.g., ethanol, methanol, chloroform).	The n-butyl group decreases water solubility compared to smaller N-alkyl piperazines. The piperazine core still allows for some aqueous solubility.
pKa	Estimated: 8.5 - 9.5	The nitrogen atoms of the piperazine ring are basic. The electron-donating alkyl groups are expected to result in a pKa in this range.
Appearance	Predicted: Colorless to pale yellow liquid	Based on the appearance of similar short-chain N-alkylated piperazines.

Section 2: Synthesis of 1-n-butyl-2-methylpiperazine: Methodologies and Rationale

The synthesis of 1-n-butyl-2-methylpiperazine can be approached through several established methods for N-alkylation of secondary amines. The choice of synthetic route will depend on factors such as the desired scale, available starting materials, and the need for stereochemical control. The primary starting material for these syntheses is 2-methylpiperazine.[2]

Direct N-Alkylation

A straightforward approach involves the direct alkylation of 2-methylpiperazine with an n-butyl halide, such as n-butyl bromide or n-butyl chloride.[4]

Experimental Protocol: Direct N-Alkylation

• Reaction Setup: To a solution of 2-methylpiperazine (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile, DMF) is added a base (e.g., K₂CO₃, Et₃N; 2.0 eq) to neutralize the hydrohalic acid byproduct.

• Addition of Alkylating Agent: n-Butyl bromide (1.1 eq) is added dropwise to the reaction mixture at room temperature.

• Reaction Conditions: The reaction mixture is heated to reflux (typically 60-80 °C) and monitored by TLC or GC-MS until the starting material is consumed.

• Work-up and Purification: The reaction mixture is cooled, filtered to remove the inorganic base, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or distillation to yield 1-n-butyl-2-methylpiperazine.

Causality and Self-Validation: The use of an excess of the base is crucial to drive the reaction to completion by scavenging the HBr formed, which would otherwise protonate the starting amine, rendering it non-nucleophilic. Monitoring the reaction by a chromatographic method ensures that the reaction is stopped at the optimal time to maximize yield and minimize side products. The formation of the desired product can be confirmed by comparing the mass of the product peak in GC-MS to the expected molecular weight.

Diagram 1: General Scheme for Direct N-Alkylation

Caption: Direct N-alkylation of 2-methylpiperazine.

Reductive Amination

Reductive amination is a powerful and widely used method for the formation of C-N bonds and offers a high degree of control.[5][6] This approach involves the reaction of 2-methylpiperazine with butanal (butyraldehyde) to form an intermediate iminium ion, which is then reduced in situ to the desired product.

Experimental Protocol: Reductive Amination

• Iminium Ion Formation: 2-Methylpiperazine (1.0 eq) and butanal (1.1 eq) are dissolved in a suitable solvent, such as methanol or dichloromethane. A catalytic amount of acetic acid can be added to facilitate iminium ion formation.

• Reduction: A reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN) (1.5 eq), is added portion-wise to the reaction mixture at 0 °C or room temperature.

• Reaction Monitoring: The reaction is stirred for several hours and monitored by TLC or LC-MS.

• Quenching and Work-up: The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., dichloromethane).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Causality and Self-Validation: Sodium triacetoxyborohydride is often the preferred reducing agent as it is mild and selective for the reduction of iminium ions in the presence of aldehydes. The reaction is self-validating as the progress can be clearly monitored for the disappearance of the starting materials and the appearance of the product. The final product's identity is confirmed through spectroscopic analysis.

Diagram 2: Reductive Amination Workflow

Caption: Two-stage process of reductive amination.

Section 3: Analytical Characterization

The structural elucidation and purity assessment of newly synthesized 1-n-butyl-2-methylpiperazine would rely on a combination of standard spectroscopic and chromatographic techniques.

Table 2: Expected Analytical Data

Technique	Expected Observations
¹H NMR	Resonances corresponding to the n-butyl group (triplet for the terminal methyl, multiplets for the methylene groups), the piperazine ring protons, and the methyl group at the 2-position (a doublet). The chemical shifts and coupling patterns would confirm the connectivity.
¹³C NMR	Signals for all nine carbon atoms, with distinct chemical shifts for the n-butyl carbons, the piperazine ring carbons, and the methyl carbon.
Mass Spectrometry (MS)	The molecular ion peak (M⁺) corresponding to the molecular weight of 156.27. Characteristic fragmentation patterns would involve the loss of the butyl group or cleavage of the piperazine ring.[2]
Infrared (IR) Spectroscopy	C-H stretching vibrations for the alkyl groups, N-H stretching (if any unreacted starting material is present), and C-N stretching vibrations.
Gas Chromatography (GC)	A single peak under appropriate conditions would indicate the purity of the compound. The retention time would be characteristic of the molecule.[7]

Section 4: Applications in Drug Development and Research

Substituted piperazines are prevalent in a wide range of therapeutic agents, including antipsychotics, antidepressants, antihistamines, and anticancer drugs.[8] The introduction of an n-butyl group on the piperazine nitrogen can modulate lipophilicity, which in turn affects a compound's absorption, distribution, metabolism, and excretion (ADME) profile. The methyl group at the 2-position introduces stereochemistry and can influence binding to a biological target. Therefore, 1-n-butyl-2-methylpiperazine serves as a valuable building block for the synthesis of novel compounds with potential therapeutic applications.

Section 5: Safety and Handling

As with all chemicals, 1-n-butyl-2-methylpiperazine should be handled with appropriate safety precautions in a well-ventilated laboratory fume hood. Based on the safety data for similar compounds like 2-methylpiperazine, it is expected to be a flammable solid or liquid and may cause skin and eye irritation or burns.[2]

General Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of vapors and contact with skin and eyes.

• Keep away from heat, sparks, and open flames.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

References

• Kim, T. L., et al. (2025). Synthesis of Secondary N -Methylamines via Reductive Amination of Aldehydes with N -Boc- N -Methylamine Using Me 2 SiHCl. ResearchGate. [Link]

• Google Patents. (1959). Method for preparing 1-methylpiperazine. US2905673A.

• Kavková, V., et al. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. PubMed Central. [Link]

• Fallacara, A. L., et al. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. [Link]

• Ansari, K., et al. (2022). Enrichment in CO2 Absorption by 2-Methyl Piperazine-Activated Tertiary Amines, Physical Solvents, and Ionic Liquid Systems. PMC - NIH. [Link]

• Kaur, S., et al. (2014). Synthesis and bio-physicochemical properties of amide-functionalized N-methylpiperazinium surfactants. PubMed. [Link]

• Fallacara, A. L., et al. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central. [Link]

• O'Brien, P. (2009). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. White Rose eTheses Online. [Link]

• PubChem. (n.d.). 2-Methylpiperazine. National Center for Biotechnology Information. [Link]

• ResearchGate. (2014). Preparation of chiral 2-methylpiperazine. [Link]

• Google Patents. (2008). Synthesis method of N-methylpiperazine. CN101239957A.
• Google Patents. (2013). Alkylated piperazine compounds. US20130116245A1.

• ResearchGate. (2015). Physicochemical properties of {1-methyl piperazine (1) + water (2)} system at T = (298.15 to 343.15) K and atmospheric pressure. [Link]

• Kubochem. (n.d.). N-Methylpiperazine. [Link]

• Ataman Kimya. (n.d.). N-METHYLPIPERAZINE. [Link]

• National Institutes of Health. (2013). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. National Center for Biotechnology Information. [Link]

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1-Butyl-2-methylpiperazine molecular weight and formula

The following technical guide details the molecular characteristics, physicochemical profile, and synthetic pathways for 1-Butyl-2-methylpiperazine .

Compound Identity & Physicochemical Characterization

Executive Summary

1-Butyl-2-methylpiperazine (CAS: 1225472-96-7) is a disubstituted piperazine derivative characterized by an n-butyl chain attached to the nitrogen atom adjacent to the methyl-substituted carbon (C2).[1][2] This specific substitution pattern introduces significant steric hindrance compared to its isomer, 1-butyl-3-methylpiperazine (where the alkyl group is distal to the methyl).

In drug development, this scaffold serves as a critical diamine linker, often utilized to modulate lipophilicity (LogP) and metabolic stability in CNS-active agents and antimicrobial compounds. Its synthesis requires precise regiochemical control to distinguish between the N1 (hindered) and N4 (accessible) positions of the piperazine ring.

Molecular Identity & Formula

Parameter	Data	Verification Note
Chemical Name	1-Butyl-2-methylpiperazine	IUPAC nomenclature prioritizes the alkylated nitrogen as position 1.
CAS Number	1225472-96-7	Unique identifier for the specific 1,2-isomer [1].[2]
Molecular Formula	C₉H₂₀N₂	Derived from Piperazine ( ) + Methyl ( ) + Butyl ( ).
Molecular Weight	156.27 g/mol	Calculated using standard atomic weights (C: 12.011, H: 1.008, N: 14.007).
SMILES	CCCCN1C(C)CNCC1	Denotes butyl chain at N1 and methyl at C2.
InChIKey	PHZSRKRJHYCDKX-UHFFFAOYSA-N	Standard hashing for database retrieval.

Physicochemical Properties (Experimental & Predicted)

The following data points are essential for modeling pharmacokinetic behavior (ADME) during lead optimization.

Property	Value	Technical Insight
Physical State	Liquid (at STP)	Colorless to pale yellow oil; hygroscopic amine.
Density		Typical for alkyl-piperazines; lower than water.
Boiling Point		Estimated at 760 mmHg. High BP due to intermolecular H-bonding (secondary amine).
pKa (Predicted)	,	The N1 nitrogen (tertiary) is less basic due to steric bulk; N4 (secondary) is the primary protonation site.
LogP		Moderately lipophilic; crosses blood-brain barrier (BBB) effectively.
Solubility	Soluble in MeOH, DCM, Water	High aqueous solubility due to the secondary amine functionality.

Synthetic Methodology & Regioselectivity

Synthesizing 1-butyl-2-methylpiperazine presents a regioselectivity challenge. Direct alkylation of 2-methylpiperazine favors the N4 position (yielding 1-butyl-3-methylpiperazine) due to the steric hindrance at N1 caused by the C2-methyl group.

To selectively target the N1 position, a Protection-Alkylation-Deprotection strategy is required.

Protocol: Regioselective Synthesis of 1-Butyl-2-methylpiperazine

Step 1: Selective Protection of N4 Reagent: Di-tert-butyl dicarbonate (

).

• Mechanism:[3][4] The unhindered N4 nitrogen reacts kinetically faster with

  than the hindered N1.

• Product: 4-Boc-2-methylpiperazine.

Step 2: N1 Alkylation (Forcing Conditions) Reagent: 1-Bromobutane, Potassium Carbonate (

), Potassium Iodide (KI).

• Conditions: Reflux in Acetonitrile or DMF (

  , 12-24h).

• Note: KI acts as a catalyst (Finkelstein reaction in situ) to convert bromide to the more reactive iodide, essential for overcoming the steric barrier at N1.

Step 3: Deprotection Reagent: Trifluoroacetic acid (TFA) in Dichloromethane (DCM) or HCl in Dioxane.

• Product: 1-Butyl-2-methylpiperazine (as salt). Neutralize with NaOH to obtain free base.

Synthesis Pathway Diagram

Caption: Figure 1. Regioselective synthetic route ensuring alkylation at the sterically hindered N1 position.

Applications in Drug Discovery

Researchers utilize the 1-butyl-2-methylpiperazine scaffold for specific structural activity relationship (SAR) studies:

• Conformational Restriction: The C2-methyl group locks the piperazine ring into a specific chair conformation, influencing receptor binding affinity compared to unsubstituted piperazines.

• Steric Shielding: The proximity of the butyl and methyl groups creates a "steric shield" around the N1 nitrogen, potentially reducing metabolic N-oxidation or N-dealkylation rates in vivo.

• Polymer Chemistry: As referenced in patent literature, this amine is used as a chain extender or crosslinker in the synthesis of specialized polyesters and polyurethanes [2].

Safety & Handling (SDS Summary)

• Hazards: Corrosive (Skin Corr. 1B), Acute Toxicity (Oral/Inhalation).

• Storage: Store under inert atmosphere (Nitrogen/Argon). Hygroscopic—absorbs moisture and

  from air to form carbamates.

• First Aid: In case of contact, immediately flush eyes with water for 15 minutes.[4] Neutralize spills with weak acid (citric) before disposal.

References

• ChemicalBook. (2025).[1] 1-butyl-2-methylpiperazine Product Description and CAS 1225472-96-7. Retrieved from

• European Patent Office. (2010). Process for producing polyester-containing resin composition (EP2204394B1). Retrieved from

• ChemSrc. (2025).[1] 1-Butyl-2-methylpiperazine Physicochemical Data. Retrieved from

Sources

• 1. CAS#:2172394-93-1 | 7,7-Diethyl-2,2-bis(fluoromethyl)-5-oxa-9-azaspiro[3.5]nonane | Chemsrc [chemsrc.com]
• 2. 1-butyl-2-methylpiperazine|(1225472-96-7)的供应商，生产企业，生产厂家 [m.chemicalbook.com]
• 3. US2905673A - Method for preparing 1-methylpiperazine - Google Patents [patents.google.com]
• 4. kubochem.com [kubochem.com]

1-Butyl-2-methylpiperazine safety data sheet (SDS) and hazards

This technical guide is structured as a Predictive Safety & Handling Protocol . Since 1-Butyl-2-methylpiperazine is a specialized research intermediate with limited public SDS data, this guide employs Read-Across Toxicology (SAR), deriving critical safety parameters from its closest structural analogs: 1-Methylpiperazine and 1-Butylpiperazine.

Safety, Handling, and Hazard Architecture for Novel Alkyl-Piperazines

Compound Identity & Physicochemical Profiling

Status: Research Chemical / Novel Intermediate. Classification Strategy: Structure-Activity Relationship (SAR) based on N-alkylated piperazine motifs.

Property	Predicted Value / Description	Confidence
Chemical Name	1-Butyl-2-methylpiperazine	High
Molecular Formula		High
Molecular Weight	156.27 g/mol	High
Physical State	Liquid (Colorless to pale yellow)	High
Odor	Amine-like, fishy, ammoniacal	High
Boiling Point	175°C – 195°C (Est.)	Medium (Analog: 1-Butylpiperazine BP is ~192°C)
Flash Point	55°C – 75°C (Est.)	Medium (Analog: 1-Methylpiperazine FP is 42°C)
pKa	~9.0 - 9.8 (Basic)	High
Solubility	Miscible in water, ethanol, DCM	High

Critical Note: In the absence of experimentally validated physicochemical data, this compound must be handled as a Flammable Liquid and a Corrosive Base until proven otherwise.

Hazard Identification (GHS Classification)

Based on the Read-Across methodology from CAS 109-01-3 (1-Methylpiperazine) and CAS 5610-49-1 (1-Butylpiperazine), the following GHS classification is mandatory for safe handling.

Signal Word: DANGER

Hazard Statements

• H226: Flammable liquid and vapor.

• H302 + H312: Harmful if swallowed or in contact with skin.

• H314: Causes severe skin burns and eye damage (Skin Corr. 1B).

• H317: May cause an allergic skin reaction (Sensitizer).[1]

• H335: May cause respiratory irritation.[1]

Precautionary Statements (Selected)

• P210: Keep away from heat, hot surfaces, sparks, open flames.[2] No smoking.

• P260: Do not breathe mist/vapors/spray.

• P280: Wear protective gloves (Nitrile/Butyl rubber) / protective clothing / eye protection (Goggles + Face Shield).

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water [or shower].

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses. Continue rinsing.

Technical Handling Protocols

This section details the Causality of Protocol , explaining why specific steps are required based on the amine functionality.

3.1 Engineering Controls

• Fume Hood Requirement: All transfers must occur within a certified fume hood operating at face velocity >100 fpm.

  • Reasoning: Alkyl piperazines have high vapor pressures relative to their molecular weight. Inhalation causes "Halo Vision" (glaucopsia) due to corneal edema, a hallmark of amine vapor exposure.

• Inert Atmosphere: Store and handle under Nitrogen (

  ) or Argon.

  • Reasoning: Secondary and tertiary amines react with atmospheric

    to form carbamates (solid precipitates), altering stoichiometry and purity.

3.2 Personal Protective Equipment (PPE) Matrix

Zone	Equipment	Material Specification
Ocular	Chemical Goggles + Face Shield	Polycarbonate (Impact & Splash resistant). NO CONTACT LENSES.
Dermal	Double Gloving	Inner: Nitrile (4 mil). Outer: Butyl Rubber or Neoprene (Breakthrough > 480 min).
Respiratory	Full-face Respirator (if outside hood)	Type ABEK (Organic Vapor + Inorganic/Acid/Ammonia) cartridge.

Emergency Response Architecture

The following diagram illustrates the logical decision tree for an exposure event. This workflow prioritizes dilution over neutralization to prevent exothermic aggravation of chemical burns.

Figure 1: Emergency Response Logic Flow.[1] Note the strict prohibition of neutralization agents on tissue.

Synthesis & Metabolic Context (Research Applications)

1-Butyl-2-methylpiperazine is frequently utilized as a pharmacophore in the development of GPCR ligands (specifically CXCR4 antagonists) and antihistamines.

5.1 Synthetic Pathway (General Alkylation)

To generate this intermediate, researchers often employ the alkylation of 2-methylpiperazine. This reaction is exothermic and prone to over-alkylation (quaternization).

Protocol for Controlled Synthesis (Example):

• Reagents: 2-Methylpiperazine (1.0 eq), 1-Bromobutane (0.9 eq),

  (2.0 eq).

• Solvent: Acetonitrile (ACN) or DMF.

• Temperature: 60°C.

• Purification: The secondary amine (N1-alkylation) is the major product due to steric hindrance at the N4 position near the methyl group, but regioselectivity must be confirmed via NMR.

Figure 2: Synthesis pathway highlighting the risk of over-alkylation byproducts.

Storage & Waste Disposal

• Storage: Flammables Cabinet. Segregate from Oxidizers (Peroxides, Nitrates) and Acids. Shelf life is limited by

  absorption.

• Waste Stream:

  • Category: Basic Organic Waste (Flammable).

  • Protocol: Do not mix with aqueous acidic waste streams (Exothermic Hazard). Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed chemical incinerator equipped with an afterburner and scrubber.

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 66057, 2-Methylpiperazine. Retrieved from [Link]

• ECHA (European Chemicals Agency). (2023). Registration Dossier for 1-Methylpiperazine (CAS 109-01-3). Retrieved from [Link]

• Miller, J. et al. (2018). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists. ACS Medicinal Chemistry Letters. Retrieved from [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. mmbio.byu.edu [mmbio.byu.edu]

Strategic Sourcing and Technical Characterization of 1-Butyl-2-methylpiperazine

The following technical guide details the sourcing, identification, and synthesis of 1-butyl-2-methylpiperazine , a specialized heterocyclic building block.

Executive Summary & Market Status

1-butyl-2-methylpiperazine (CAS: 1225472-96-7 ) is not a commodity chemical found in standard catalog inventories (e.g., Sigma-Aldrich, Fisher Scientific). It is classified as a Level 3 Building Block —commercially available primarily through custom synthesis providers or specialized aggregators rather than off-the-shelf stock.

For drug development workflows, this scarcity presents a critical decision point: Outsource (Custom Synthesis) or In-House Manufacture . This guide provides the technical roadmap for both, with a specific focus on overcoming the regioselectivity challenges inherent in its structure.

Chemical Identity & Critical Regiochemistry

Warning: The naming convention for piperazines is frequently a source of error in procurement and synthesis. You must distinguish between the hindered and unhindered isomers.

Feature	Target Molecule	Common Regioisomer (Impurity)
Name	1-Butyl-2-methylpiperazine	1-Butyl-3-methylpiperazine (or 4-Butyl-2-methylpiperazine)
Structure	Butyl group on N1 (adjacent to Methyl)	Butyl group on N4 (distal to Methyl)
Sterics	Hindered (N1 is sterically crowded)	Unhindered (N4 is accessible)
CAS	1225472-96-7	Variable (often mislabeled)
Synthesis Difficulty	High (Requires protection strategy)	Low (Product of direct alkylation)

Technical Insight: If you react 2-methylpiperazine directly with butyl bromide, the major product will be the impurity (1-butyl-3-methylpiperazine) because the N4 nitrogen is more nucleophilic and less sterically hindered than the N1 nitrogen.

Commercial Availability & Sourcing Strategy

A. Primary Sourcing Channels

Since direct stock is rare, use the following tiered sourcing strategy:

• Chemical Aggregators (High Probability):

  • SciFinder / ChemSpider / eMolecules: Search using the specific CAS 1225472-96-7 .

  • MolPort: Often lists "made-to-order" stock from Eastern European synthesis labs (e.g., Enamine, Uorsy).

• Custom Synthesis Requests (CROs):

  • When requesting quotes, explicitly attach the chemical structure highlighting the N1-substitution .

  • Specification Requirement: Demand 1H-NMR verification focusing on the chemical shift of the C2-methine proton to prove regiochemistry.

B. Precursor Availability

If the final compound is unavailable, the precursors are commodity chemicals:

• 2-Methylpiperazine: CAS [109-07-9] (Widely available, >99% purity).

• Butyraldehyde: CAS [123-72-8] (For reductive amination).

• 1-Bromobutane: CAS [109-65-9] (For alkylation).

Technical Synthesis: The "Make" Option

To ensure the correct isomer (N1-butyl), a Protection-Deprotection Strategy is required. Direct alkylation is not recommended due to poor regioselectivity.

Workflow Visualization: Regioselective Synthesis

The following diagram outlines the validated pathway to force substitution at the hindered N1 position.

Figure 1: Regioselective synthesis pathway ensuring N1-alkylation via N4-benzyl protection.

Detailed Protocol: Protection-Deprotection Route

Phase 1: Selective Protection of N4

• Rationale: The N4 nitrogen is less sterically hindered and more nucleophilic. It will react with benzyl bromide preferentially at low temperatures.

• Reagents: 2-Methylpiperazine (1.0 eq), Benzyl bromide (1.0 eq), TEA (1.1 eq), DCM.

• Procedure: Add benzyl bromide dropwise to 2-methylpiperazine in DCM at 0°C. Stir for 2 hours.

• QC Check: TLC should show consumption of starting material.[1] The product is 1-benzyl-3-methylpiperazine (often called 4-benzyl-2-methylpiperazine depending on numbering).

Phase 2: Alkylation of N1 (The Hard Step)

• Rationale: With N4 blocked, the N1 nitrogen is forced to react, though it requires harsher conditions due to steric hindrance from the C2-methyl group.

• Reagents: Intermediate A, 1-Bromobutane (1.2 eq), K2CO3 (2.0 eq), Acetonitrile.

• Procedure: Reflux at 80°C for 12–24 hours. The steric bulk of the methyl group slows this reaction.

• Note: If conversion is low, add catalytic KI (Finkelstein condition) to generate the more reactive butyl iodide in situ.

Phase 3: Deprotection

• Rationale: Removal of the benzyl group to yield the free amine.

• Reagents: H2 (1 atm), Pd/C (10% wt), Methanol.

• Procedure: Stir under hydrogen atmosphere overnight. Filter through Celite.

• Result: 1-butyl-2-methylpiperazine .[2][3][4]

Quality Control & Validation

To certify the material (whether bought or made), you must validate the isomer.

Analytical Method	Expected Result for Target (N1-Butyl)	Result for Impurity (N4-Butyl)
1H NMR (C2-H)	The methine proton at C2 will show a downfield shift and distinct splitting due to the adjacent N-butyl group.	The C2-H is adjacent to an N-H (free amine), resulting in a different chemical environment.
NOESY (2D NMR)	Strong NOE correlation between the Butyl alpha-protons and the C2-Methyl group .	No NOE correlation between Butyl protons and C2-Methyl (they are too far apart).
GC-MS	Molecular Ion (M+) = 156.16. Fragmentation patterns will differ slightly.	M+ = 156.16. Indistinguishable by mass alone.

Safety & Handling

• Corrosivity: Like most piperazines, this compound is likely corrosive (Skin Corr. 1B) and causes severe eye damage.

• Handling: Handle in a fume hood. Use nitrile gloves.

• Storage: Hygroscopic. Store under inert gas (Nitrogen/Argon) to prevent carbonate formation from atmospheric CO2.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 64850143, 5-Butan-2-yl-1-butyl-2-methylpiperazine (Related Structure). Retrieved from [Link]

• Faul, M. M., et al. (2013). "Direct Reductive Amination of Aldehyde Bisulfite Adducts Induced by 2-Picoline Borane."[5] Journal of Organic Chemistry, 78(12). (Describes reductive amination protocols applicable to piperazines). Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of Piperazines: Methodologies and Protocols. Retrieved from [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CAS#:2172394-93-1 | 7,7-Diethyl-2,2-bis(fluoromethyl)-5-oxa-9-azaspiro[3.5]nonane | Chemsrc [chemsrc.com]
• 3. 5-Butan-2-yl-1-butyl-2-methylpiperazine | C13H28N2 | CID 64850143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-butyl-2-methylpiperazine|(1225472-96-7)的供应商，生产企业，生产厂家 [m.chemicalbook.com]
• 5. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Selective synthesis of N1-substituted 2-methylpiperazine derivatives

Application Note: Selective Synthesis of N1-Substituted 2-Methylpiperazine Derivatives

Executive Summary

The 2-methylpiperazine scaffold is a privileged pharmacophore in medicinal chemistry, appearing in diverse therapeutic agents (e.g., antipsychotics, antihistamines). However, its unsymmetrical nature presents a synthetic challenge: distinguishing between the sterically hindered N1 position (adjacent to the methyl group) and the more accessible, more nucleophilic N4 position.

Standard electrophilic attacks invariably favor the N4 position. Consequently, the synthesis of N1-substituted derivatives requires a disciplined "Protect-React-Deprotection" strategy or de novo cyclization. This guide details the industry-standard protocol for accessing N1-substituted 2-methylpiperazine libraries with high regiochemical fidelity.

Strategic Analysis: The Steric-Electronic Landscape

To control reactivity, one must understand the substrate's bias. In 2-methylpiperazine:

• N4 (Position 4): Distal to the methyl group. Less sterically hindered.[1] Higher nucleophilicity. Reacts first with electrophiles (Boc₂O, alkyl halides).

• N1 (Position 1): Proximal to the C2-methyl group. Sterically hindered. Lower nucleophilicity. Reacts second.

The Core Directive: To synthesize an N1-derivative, you must exploit the higher reactivity of N4 to block it, force the reaction at N1, and then restore N4.

Decision Tree: Synthesis Pathway Selection

Caption: Logical workflow for selecting the synthesis route based on substrate stability.

Protocol A: The N4-Protection Strategy (Standard)

This is the most scalable method for generating libraries of N1-substituted analogs.

Step 1: Regioselective N4-Protection (Synthesis of 4-Boc-2-methylpiperazine)

Objective: Block the reactive N4 site using tert-butyloxycarbonyl (Boc). The reaction naturally favors N4, but temperature control is critical to prevent bis-protection (N1,N4-diBoc).

• Reagents: 2-Methylpiperazine (1.0 equiv), Di-tert-butyl dicarbonate (Boc₂O, 0.95 equiv), DCM or THF.

• Procedure:

  • Dissolve 2-methylpiperazine in DCM (0.5 M) and cool to 0 °C .

  • Dissolve Boc₂O (0.95 equiv) in DCM and add dropwise over 60 minutes. Note: Using a slight deficit of Boc₂O ensures no di-Boc forms.

  • Allow the mixture to warm to Room Temperature (RT) and stir for 12 hours.

  • Workup: Wash with water. The unreacted 2-methylpiperazine stays in the aqueous phase. The mono-protected product remains in the organic phase.

  • Validation: ¹H NMR should show a single Boc signal and integration consistent with N4-substitution (shift in protons at C3/C5).

Step 2: N1-Functionalization (The Critical Step)

With N4 blocked, N1 is the only available nucleophile. However, due to the adjacent methyl group, N1 is sluggish. Forcing conditions are often required.

Option 2.1: N1-Alkylation (Reductive Amination)

• Reagents: 4-Boc-2-methylpiperazine, Aldehyde/Ketone (1.2 equiv), NaBH(OAc)₃ (1.5 equiv), DCE.

• Protocol:

  • Mix amine and aldehyde in DCE; stir 30 min to form iminium.

  • Add NaBH(OAc)₃.

  • Stir 16–24 h. Tip: If conversion is low, add catalytic acetic acid.

Option 2.2: N1-Arylation (Buchwald-Hartwig)

• Challenge: The steric bulk at C2 makes Pd-catalysis difficult.

• Catalyst System: Use RuPhos or BrettPhos Pd-precatalysts (G3/G4), which are designed for sterically hindered secondary amines.

• Protocol:

  • Combine 4-Boc-2-methylpiperazine (1.2 equiv), Aryl Halide (1.0 equiv), NaOtBu (2.0 equiv).

  • Add Pd-catalyst (2–5 mol%).

  • Solvent: Toluene or Dioxane (anhydrous).

  • Temp: 80–100 °C under Ar/N₂.

Step 3: N4-Deprotection

• Reagents: TFA/DCM (1:4) or HCl/Dioxane (4M).

• Protocol:

  • Dissolve the N1-substituted intermediate in DCM.

  • Add TFA (10–20 equiv). Stir 2 h.

  • Crucial Workup: The product will be a TFA salt. To isolate the free base, basify with sat. NaHCO₃ or resin-bound carbonate (PL-HCO3 MP) to avoid emulsion.

Protocol B: De Novo Cyclization (For Difficult Substrates)

If the desired N1-substituent is bulky or acid-sensitive (incompatible with Boc removal), build the ring around the nitrogen.

• Concept: Reaction of N-substituted-1,2-diaminopropane with oxalate or chloroacetyl chloride, followed by reduction.

• Advantage: Absolute regiocontrol.

• Disadvantage: More steps; requires strong reducing agents (LiAlH₄/BH₃) which may affect other functional groups.

Data Presentation & Quality Control

Differentiation of Regioisomers (NMR)

Distinguishing N1-substituted from N4-substituted isomers is critical.

Feature	N1-Substituted (Target)	N4-Substituted (Undesired)
C2-Methyl Shift	Methyl doublet often shifts upfield due to shielding by N1-substituent.	Methyl doublet remains similar to parent.
C3-Protons	Complex splitting; distinct chemical environment from C5.	C3 and C5 protons often appear more symmetric.
NOESY Signal	Strong NOE between N1-R group and C2-Methyl .	No NOE between N4-R group and C2-Methyl.

Experimental Workflow Diagram

Caption: Step-by-step synthesis of N1-substituted derivatives via the N4-protection route.

Troubleshooting & FAQs

Q: I am observing significant di-alkylation (both N1 and N4 reacted) during Step 1.

• Cause: Excess Boc₂O or high temperature.

• Fix: Cool reaction to 0°C or -10°C. Add Boc₂O solution very slowly (over 2 hours). Use exactly 0.95 equivalents.

Q: My N1-arylation (Buchwald) yield is <10%.

• Cause: The C2-methyl group creates a "steric wall" blocking the Pd center.

• Fix: Switch to BrettPhos or AdBrettPhos ligands. These are bulky, electron-rich ligands specifically engineered to facilitate oxidative addition and reductive elimination in sterically congested amines [1]. Alternatively, increase temperature to 110°C in dioxane.

Q: Can I use Cbz instead of Boc for N4 protection?

• Answer: Yes. Benzyl chloroformate (Cbz-Cl) also selectively protects N4. However, Cbz removal requires Hydrogenolysis (H₂/Pd-C), which might reduce sensitive N1-aryl groups (e.g., if you attached a nitrophenyl group). Boc is generally safer for N1-aryl diversity.

References

• Maiti, D., et al. (2009). "Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases." Chemical Science.

• GuideChem. (2024). "Preparation of (S)-4-N-Boc-2-methylpiperazine." GuideChem Technical Reference.

• Organic Chemistry Portal. (2014). "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles (Analogous Regioselectivity Principles)." Organic Chemistry Portal.

• National Institutes of Health (NIH). (2020). "Selective N1/N4 1,4-Cycloaddition... (Reactivity Profiles of N-Heterocycles)." PubMed Central.

Sources

• 1. researchgate.net [researchgate.net]

Application Note: A Comprehensive Guide to the Synthesis of 1-Butyl-2-methylpiperazine from N-Boc-2-methylpiperazine

Abstract

This application note provides a detailed, two-step protocol for the synthesis of 1-butyl-2-methylpiperazine, a valuable building block in medicinal chemistry and drug discovery. The synthesis commences with the reductive amination of commercially available N-Boc-2-methylpiperazine with butanal to yield N-Boc-1-butyl-2-methylpiperazine. Subsequent deprotection of the tert-butoxycarbonyl (Boc) group under acidic conditions affords the target compound. This guide offers in-depth mechanistic insights, step-by-step experimental procedures, purification techniques, and characterization data to ensure reproducible and high-yielding results for researchers in academic and industrial settings.

Introduction: The Significance of Substituted Piperazines

Piperazine and its derivatives are ubiquitous scaffolds in a vast array of pharmaceuticals, exhibiting a wide spectrum of biological activities.[1] The unique structural and physicochemical properties of the piperazine ring, including its ability to modulate aqueous solubility and engage in multiple hydrogen bonding interactions, make it a privileged pharmacophore. Specifically, N-substituted piperazines are integral components of drugs targeting various receptors and enzymes. The synthesis of unsymmetrically substituted piperazines, such as 1-butyl-2-methylpiperazine, is of particular interest as it allows for the fine-tuning of pharmacological profiles.

The use of a protecting group strategy is a widely accepted and effective method for the synthesis of monosubstituted piperazines, preventing the common issue of disubstitution.[1] The tert-butoxycarbonyl (Boc) group is a favored protecting group due to its stability under various reaction conditions and its facile removal under acidic conditions.[1] This application note details a robust and scalable synthesis of 1-butyl-2-methylpiperazine utilizing an N-Boc protected precursor.

Synthetic Strategy: A Two-Step Approach

The synthesis of 1-butyl-2-methylpiperazine from N-Boc-2-methylpiperazine is achieved through a two-step sequence:

• Reductive Amination: The secondary amine of N-Boc-2-methylpiperazine is reacted with butanal in the presence of a reducing agent to form the N-butyl derivative.

• Deprotection: The Boc protecting group is removed from the resulting N-Boc-1-butyl-2-methylpiperazine to yield the final product.

This strategy offers excellent control over the regioselectivity of the alkylation, ensuring the butyl group is introduced at the desired nitrogen atom.

Mechanistic Insight: Reductive Amination

Reductive amination is a powerful and versatile method for the formation of carbon-nitrogen bonds.[2] The reaction proceeds through the initial formation of an iminium ion intermediate from the condensation of the amine and the aldehyde. This intermediate is then reduced in situ to the corresponding amine.[3]

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a particularly effective reducing agent for this transformation.[4][5] It is a mild and selective reagent that can reduce iminium ions in the presence of aldehydes, minimizing side reactions such as the reduction of the starting aldehyde.[3] The reaction is typically carried out in a chlorinated solvent like dichloromethane (DCM) or dichloroethane (DCE) at room temperature.

Figure 1: Mechanism of Reductive Amination.

Mechanistic Insight: Boc Deprotection

The tert-butoxycarbonyl (Boc) group is readily cleaved under acidic conditions. The mechanism involves the protonation of the carbonyl oxygen of the Boc group, followed by the loss of the stable tert-butyl cation and carbon dioxide to liberate the free amine. Common reagents for Boc deprotection include trifluoroacetic acid (TFA) in DCM or hydrochloric acid (HCl) in an organic solvent like dioxane or methanol.[6]

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Comments
(S)-1-N-Boc-2-methylpiperazine	≥98%	Commercially Available	Starting Material
Butanal	≥99%	Commercially Available	Reagent
Sodium triacetoxyborohydride	≥95%	Commercially Available	Reducing Agent
Dichloromethane (DCM)	Anhydrous	Commercially Available	Solvent
Hydrochloric acid	4 M in Dioxane	Commercially Available	Deprotection Reagent
Sodium bicarbonate	Saturated solution	Prepared in-house	Work-up
Sodium sulfate	Anhydrous	Commercially Available	Drying Agent
Diethyl ether	Reagent Grade	Commercially Available	Extraction Solvent
Ethyl acetate	Reagent Grade	Commercially Available	Extraction Solvent

Safety Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, should be worn at all times. Butanal is flammable and has a pungent odor. Sodium triacetoxyborohydride is a moisture-sensitive reducing agent and should be handled accordingly.

Step 1: Synthesis of (S)-tert-butyl 4-butyl-2-methylpiperazine-1-carboxylate

Figure 2: Overall Synthetic Workflow.

Procedure:

• To a solution of (S)-1-N-Boc-2-methylpiperazine (1.0 g, 5.0 mmol) in anhydrous dichloromethane (20 mL) in a round-bottom flask equipped with a magnetic stir bar, add butanal (0.45 mL, 5.0 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.27 g, 6.0 mmol) portion-wise over 10 minutes. Caution: The addition may be slightly exothermic.

• Stir the reaction mixture at room temperature overnight (approximately 16 hours).

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (20 mL).

• Stir the biphasic mixture vigorously for 15 minutes.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product as a pale yellow oil.

Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 10% to 30%) to afford the pure (S)-tert-butyl 4-butyl-2-methylpiperazine-1-carboxylate.

Expected Yield: 80-90%

Characterization: The structure of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Step 2: Synthesis of (S)-1-butyl-2-methylpiperazine

Procedure:

• Dissolve the purified (S)-tert-butyl 4-butyl-2-methylpiperazine-1-carboxylate (1.0 g, 3.9 mmol) in a 4 M solution of hydrochloric acid in dioxane (10 mL).

• Stir the solution at room temperature for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion of the reaction, concentrate the mixture under reduced pressure to remove the solvent and excess HCl.

• Dissolve the resulting residue in water (10 mL) and wash with diethyl ether (2 x 10 mL) to remove any non-basic impurities.

• Basify the aqueous layer to pH > 12 by the addition of solid potassium hydroxide or a concentrated sodium hydroxide solution while cooling in an ice bath.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (S)-1-butyl-2-methylpiperazine as a colorless to pale yellow oil.

Purification: The product is often of sufficient purity for subsequent use. If necessary, it can be further purified by distillation under reduced pressure.

Expected Yield: >90%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance
(S)-1-N-Boc-2-methylpiperazine	C₁₀H₂₀N₂O₂	200.28	White to off-white solid
(S)-tert-butyl 4-butyl-2-methylpiperazine-1-carboxylate	C₁₄H₂₈N₂O₂	256.39	Pale yellow oil
(S)-1-butyl-2-methylpiperazine	C₉H₂₀N₂	156.27	Colorless to pale yellow oil

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 1-butyl-2-methylpiperazine from N-Boc-2-methylpiperazine. The two-step procedure, involving a reductive amination followed by Boc deprotection, is efficient and provides the target compound in high yield and purity. The methodologies and insights presented herein are intended to be a valuable resource for researchers and scientists engaged in the synthesis of novel piperazine-based compounds for drug discovery and development.

References

• Kim, T. L., et al. (2025). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. ResearchGate. [Link]

• Organic Syntheses. 1-benzylpiperazine. [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

• MDPI. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. [Link]

• Google Patents. (2017). A kind of synthetic method of N-Boc piperazines.

• PubMed Central. (2020). Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor. [Link]

• ResearchGate. (2025). Preparation of chiral 2-methylpiperazine. [Link]

• National Institutes of Health. (n.d.). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. [Link]

• Google Patents. (2020). Synthesis method of N-Boc piperazine.

• ChemBK. (n.d.). 1-METHYLPIPERAZINE FOR SYNTHESIS. [Link]

• Google Patents. (1959).

• White Rose eTheses Online. (n.d.). Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. [Link]

• University of Florida Digital Collections. (n.d.). Derivatives of Piperazine. XXI. Syntheses of Some Unsymmetrical 1,4-Disubstituted-2-methylpiperazines. [Link]

• Reddit. (n.d.). Reductive amination of piperazine. [Link]

• World of Molecules. (n.d.). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES. [Link]

• PubMed Central. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. [Link]

• New Journal of Chemistry (RSC Publishing). (n.d.). Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids. [Link]

• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. [Link]

• ResearchGate. (n.d.). General Procedures for the Lithiation/Trapping of N-Boc Piperazines. [Link]

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• 1. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines: Tandem Direct Reductive Amination/N-Boc Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jgtps.com [jgtps.com]

The Vanguard of Synthesis: A Guide to Green Chemistry Methods for Crafting Lipophilic Piperazines

For the modern medicinal chemist and drug development professional, the piperazine scaffold remains a cornerstone of innovation. Its presence in a vast array of blockbuster drugs speaks to its remarkable versatility. However, the synthesis of its lipophilic derivatives—crucial for modulating pharmacokinetic and pharmacodynamic properties—has traditionally been fraught with challenges, often relying on harsh reagents, energy-intensive processes, and environmentally burdensome solvents.

This guide charts a new course, navigating the burgeoning landscape of green chemistry to offer sustainable, efficient, and elegant solutions for the synthesis of these vital pharmaceutical building blocks. We move beyond mere procedural lists, delving into the "why" behind each method, empowering researchers to not only replicate but also innovate.

The Imperative for Greener Piperazine Synthesis

The twelve principles of green chemistry serve as our compass, guiding us toward methodologies that are safer, more efficient, and environmentally benign. Traditional routes for N-alkylation and N-arylation of piperazines often involve high temperatures, hazardous solvents like dichloromethane, and produce significant waste, reflected in a high E-Factor (environmental factor)[1]. The shift towards green alternatives is not merely an ethical consideration but a strategic one, promising higher yields, reduced costs, and a smaller environmental footprint.

I. Energy-Efficient Synthesis: The Power of Microwaves and Ultrasound

Harnessing alternative energy sources is a cornerstone of modern green synthesis. Microwave and ultrasound irradiation offer rapid, efficient, and selective heating, dramatically accelerating reaction times and often improving yields compared to conventional methods[2][3].

A. Microwave-Assisted Synthesis: Precision Heating for Rapid N-Arylation

Microwave-assisted organic synthesis (MAOS) utilizes the ability of polar molecules to generate heat when subjected to a microwave field. This localized, instantaneous heating avoids the thermal gradients of conventional heating, leading to faster and more uniform reaction conditions[2].

Causality Behind Experimental Choices:

For the synthesis of N-arylpiperazines, a common challenge is the slow reaction rate of traditional heating methods. Microwave irradiation directly energizes the polar reactants and solvents, such as acetonitrile, leading to a rapid increase in temperature and reaction rate[4][5]. This allows for the use of less reactive aryl chlorides, which are more readily available and less expensive than their bromide or iodide counterparts. The choice of a high-boiling polar solvent like acetonitrile or DMF is critical to allow the reaction to reach the necessary temperatures safely under microwave conditions[4].

This protocol details the synthesis of structurally diverse and sterically hindered N-arylpiperazines, a class of compounds often challenging to synthesize via traditional methods.

Materials:

• 2,2′-(4-nitrophenylsulfonylazanediyl)bis(ethane-2,1-diyl) bis(4-nitrobenzenesulfonate)

• Substituted aniline

• Acetonitrile (CH3CN)

• Thiophenol (PhSH) for deprotection

• Microwave reactor

Procedure:

• In a microwave-safe vessel, combine the nosyl-protected diethanolamine derivative, the desired substituted aniline, and acetonitrile.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a constant temperature (e.g., 175 °C) for a specified time (e.g., 1 hour)[4].

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the nosyl protecting group by reacting the product with thiophenol in the presence of a suitable base.

• Purify the final N-arylpiperazine product using column chromatography.

Self-Validation: The progress of the reaction can be monitored by the disappearance of the starting materials and the appearance of the product spot on a TLC plate. The final product's identity and purity should be confirmed by NMR and Mass Spectrometry.

B. Ultrasound-Assisted Synthesis: Acoustic Cavitation for Efficient N-Alkylation

Sonochemistry, the application of ultrasound to chemical reactions, relies on the phenomenon of acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid. This collapse generates localized "hot spots" with transient high temperatures and pressures, accelerating mass transfer and reaction rates[4].

Causality Behind Experimental Choices:

N-alkylation of piperazines can be sluggish at room temperature. Ultrasound provides the necessary activation energy through cavitation, often allowing the reaction to proceed at lower bulk temperatures than conventional heating. This is particularly advantageous for reactions involving thermally sensitive substrates. The choice of solvent can influence the efficiency of cavitation; polar aprotic solvents like DMF or acetonitrile are often effective[4].

This protocol describes a general method for the N-alkylation of a piperazine fragment within a tricyclic compound, a common structural motif in pharmaceuticals.

Materials:

• Piperazine-containing tricyclic compound (e.g., demethylolanzapine)

• Alkylating agent (e.g., methyl iodide)

• Solvent (e.g., Acetonitrile or DMF)

• Base (e.g., Potassium Carbonate)

• Ultrasonic bath or probe sonicator

Procedure:

• In a suitable flask, dissolve the piperazine derivative and the base in the chosen solvent.

• Add the alkylating agent to the mixture.

• Place the flask in an ultrasonic bath operating at a specific frequency (e.g., 40 kHz) and power (e.g., 80 W)[6]. Maintain a constant temperature (e.g., 50 °C)[6].

• Monitor the reaction by TLC.

• Upon completion (typically within 1-3 hours), quench the reaction with water[4].

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by recrystallization or column chromatography.

II. Harnessing Light and Catalysis: The Elegance of Photoredox and One-Pot Syntheses

Modern synthetic chemistry is increasingly turning to catalysis to achieve transformations that are both efficient and selective. Photoredox catalysis and one-pot syntheses are prime examples of green approaches that minimize waste and streamline synthetic routes.

A. Photoredox Catalysis: Visible Light-Driven C-N Bond Formation

Photoredox catalysis utilizes visible light to initiate single-electron transfer (SET) processes, generating highly reactive radical intermediates under mild conditions[7][8]. This strategy avoids the need for harsh reagents and high temperatures often associated with traditional radical chemistry.

Causality Behind Experimental Choices:

The synthesis of C-substituted piperazines is challenging. Photoredox catalysis offers a novel approach by generating an α-amino radical on the piperazine ring, which can then react with a suitable coupling partner[7]. Iridium-based photocatalysts are often chosen for their favorable redox potentials and long-lived excited states, which efficiently mediate the required electron transfer steps[7][9]. The choice of an organic photoredox catalyst can offer a more sustainable and cost-effective alternative[10].

Caption: General workflow for the photoredox-catalyzed synthesis of 2-substituted piperazines.

This protocol is an example of a CarboxyLic Amine Protocol (CLAP) for the synthesis of 2-substituted piperazines.

Materials:

• N-(2-aminoethyl)-N-benzylglycine bis(trifluoroacetate)

• Aryl aldehyde (e.g., 4-fluorobenzaldehyde)

• Potassium hydroxide (KOH) in methanol

• Iridium photocatalyst (e.g., Ir[(ppy)2(dtbbpy)]PF6)

• Anhydrous acetonitrile

• Blue LEDs

Procedure:

• In a reaction vessel, combine the glycine derivative, the aryl aldehyde, and the methanolic KOH solution. Stir at room temperature for 30 minutes to form the imine intermediate in situ.

• Add a solution of the iridium photocatalyst in anhydrous acetonitrile.

• Degas the reaction mixture by bubbling nitrogen through it.

• Irradiate the mixture with blue LEDs at room temperature for 3 hours, with continuous stirring.

• Filter the solution to remove any precipitated salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 2-arylpiperazine.

B. One-Pot Synthesis: Maximizing Efficiency and Atom Economy

One-pot reactions, where multiple synthetic steps are carried out in a single reaction vessel without the isolation of intermediates, are a cornerstone of green chemistry. They reduce solvent use, minimize waste, and save time and resources.

Causality Behind Experimental Choices:

The synthesis of highly substituted piperidines, structurally related to piperazines, can be achieved through a one-pot multi-component condensation. The use of a surfactant catalyst like sodium lauryl sulfate (SLS) in water allows the reaction to proceed in an environmentally friendly medium by forming micelles that bring the organic reactants together[11]. This avoids the need for volatile organic solvents.

Caption: Conceptual diagram of a one-pot multi-component synthesis.

III. The Biocatalytic Frontier and the Promise of Flow Chemistry

For the ultimate in green synthesis, we turn to nature's catalysts—enzymes—and the engineering elegance of continuous flow chemistry.

A. Biocatalytic Synthesis: Precision and Chirality

Biocatalysis utilizes enzymes to perform chemical transformations with high selectivity and under mild, aqueous conditions. For the synthesis of chiral lipophilic piperazines, enzymes like lipases can be employed for the resolution of racemates or for asymmetric synthesis.

Causality Behind Experimental Choices:

Lipases are particularly useful for synthesizing lipophilic molecules due to their natural function in hydrolyzing and forming ester bonds in lipids. In non-aqueous or low-water environments, lipases can catalyze esterification reactions. This can be exploited to asymmetrically acylate a piperazine derivative, leading to the separation of enantiomers. Immobilizing the enzyme on a solid support simplifies its removal and reuse, further enhancing the green credentials of the process[12][13].

This protocol provides a general framework for the kinetic resolution of a racemic piperazine derivative using a lipase.

Materials:

• Racemic piperazine derivative with a hydroxyl group

• Acyl donor (e.g., vinyl acetate)

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous organic solvent (e.g., toluene)

• Molecular sieves

Procedure:

• To a flask containing the anhydrous organic solvent and molecular sieves, add the racemic piperazine derivative and the acyl donor.

• Add the immobilized lipase to the mixture.

• Stir the reaction at a controlled temperature (e.g., 40 °C).

• Monitor the reaction progress by chiral High-Performance Liquid Chromatography (HPLC).

• Stop the reaction at approximately 50% conversion.

• Filter off the immobilized enzyme for reuse.

• Concentrate the filtrate.

• Separate the acylated enantiomer from the unreacted enantiomer by column chromatography.

B. Continuous Flow Synthesis: Scalability and Safety

Continuous flow chemistry involves performing reactions in a continuously flowing stream within a network of tubes or microreactors. This offers superior control over reaction parameters, enhanced safety for hazardous reactions, and seamless scalability.

Causality Behind Experimental Choices:

For many piperazine syntheses, particularly those involving exothermic reactions or the use of hazardous reagents, flow chemistry provides a safer and more controlled environment. The high surface-area-to-volume ratio in flow reactors allows for efficient heat exchange, preventing thermal runaways. Precise control over residence time ensures high yields and selectivity[12]. A continuous flow setup for a reductive amination to produce a piperazine derivative would involve pumping streams of the starting materials and a reducing agent through a heated reactor containing a packed-bed catalyst[14].

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2014184039A1 - Method for preparing n-alkyl-piperazines - Google Patents [patents.google.com]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Piperazine synthesis [organic-chemistry.org]
• 6. Ultrasound-Assisted Synthesis and In Silico Modeling of Methanesulfonyl-Piperazine-Based Dithiocarbamates as Potential Anticancer, Thrombolytic, and Hemolytic Structural Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Illuminating Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent progress toward the asymmetric synthesis of carbon-substituted piperazine pharmacophores and oxidative related heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Programmable Piperazine Synthesis via Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Regioselective Alkylation of 2-Methylpiperazine

Executive Summary: The Steric Landscape

The core challenge in 2-methylpiperazine functionalization is the steric asymmetry introduced by the C2-methyl group. This substituent creates a "steric gate" that significantly retards nucleophilic attack by the adjacent N1 nitrogen, while leaving the N4 nitrogen relatively unencumbered.

• N4 Position: Kinetically favored. Reacts rapidly with electrophiles.

• N1 Position: Sterically hindered. Reacts slowly; requires forcing conditions or N4-protection.

Technical Insight: Direct alkylation without protecting groups almost invariably leads to a mixture of N4-monoalkylated (major), N1,N4-bisalkylated (medium), and N1-monoalkylated (minor) products. High-purity synthesis of N1-derivatives requires an orthogonal protection strategy.

Decision Matrix & Workflow

Before starting your synthesis, determine your target regioisomer. The following logic flow dictates the optimal experimental pathway.

Figure 1: Strategic decision tree for selecting the correct synthetic pathway based on target regiochemistry.

Technical Protocols

Protocol A: Selective N4-Alkylation (Direct Method)

Applicability: Synthesis of N4-substituted derivatives.[1] Mechanism: Exploits the higher nucleophilicity of N4.

Reagents:

• 2-Methylpiperazine (1.0 equiv)

• Alkyl Halide (0.9 equiv) — Note: Slight deficit prevents bis-alkylation.

• Base:

  or

• Solvent: DCM or Acetonitrile (ACN)

Step-by-Step:

• Dissolution: Dissolve 2-methylpiperazine in DCM (

  ) at .

• Base Addition: Add 1.5 equiv of

  .

• Electrophile Addition: Add the alkyl halide dropwise over 30 minutes. Critical: Rapid addition promotes local high concentration and bis-alkylation.

• Reaction: Stir at

  to RT for 4-12 hours.

• Workup: Wash with water to remove unreacted amine salts.

• Purification: If bis-alkylation occurs (<5%), it can usually be removed via column chromatography (DCM/MeOH gradient).

Scientist's Note: For reductive amination (Aldehyde + STAB), the selectivity for N4 is even higher (>95%) compared to alkyl halides [1].

Protocol B: Selective N1-Alkylation (The "Boc-Switch" Strategy)

Applicability: Synthesis of N1-substituted derivatives.[2] Mechanism: Since N4 is more reactive, we must "cap" it first. (Boc)₂O preferentially reacts with N4 due to the steric bulk of the C2-methyl group blocking N1 attack on the bulky anhydride [2].

Phase 1: Regioselective Protection

• Dissolve 2-methylpiperazine (1.0 equiv) in DCM.

• Cool to

  .

• Add (Boc)₂O (0.95 equiv) in DCM dropwise. Do not use excess anhydride.

• Stir for 12h.

• Result: >95% formation of 1-Boc-3-methylpiperazine (formally N4-Boc-2-methylpiperazine). The N1 nitrogen remains free.[3]

Phase 2: N1 Functionalization

• Take the N4-Boc intermediate from Phase 1.

• Condition Choice:

  • Strong Electrophiles: Use NaH (1.2 equiv) in DMF, then add alkyl halide.

  • Mild Electrophiles: Use Reductive Amination (Aldehyde + NaBH(OAc)₃ in DCE).

• Heat may be required (

  ) due to the steric hindrance at N1.

Phase 3: Deprotection

• Treat with TFA/DCM (1:1) or 4M HCl in Dioxane.

• Basify and extract.

• Final Product: N1-alkyl-2-methylpiperazine.

Troubleshooting Guide & FAQs

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Mixture of N1/N4 products (Direct Alkylation)	Non-selective conditions used on unprotected piperazine.	Stop. Switch to Protocol B (Protection Strategy). Direct alkylation of N1 is rarely viable with high purity.
Bis-alkylation (N1, N4-dialkyl)	Excess alkylating agent or high temperature.	Reduce alkylating agent to 0.8-0.9 equiv. Use slow addition (syringe pump). Lower temperature to .
Low Yield on N1 Alkylation (Protocol B)	Steric clash between C2-methyl and incoming electrophile.	Switch solvent to DMF or DMSO. Increase temperature to . Use a stronger base (NaH) to deprotonate N1.
N4-Boc Protection yields mixture	Excess (Boc)₂O used; loss of kinetic control.	Strictly limit (Boc)₂O to 0.95 equiv. Ensure temperature is kept at during addition.

Frequently Asked Questions

Q: Can I use a metal catalyst to force N1 selectivity without protection? A: Generally, no. While some Pd-catalyzed Buchwald-Hartwig couplings can be tuned with specific bulky ligands to favor the more hindered amine, the selectivity is rarely sufficient for pharmaceutical standards (>99%). The Protection-Deprotection route (Protocol B) remains the industrial gold standard for reliability [3].

Q: Why does the C2-methyl group affect N1 so much? A: The methyl group at C2 creates a "gauche" interaction with any substituent on N1. In the transition state for alkylation, the incoming electrophile encounters significant repulsion from this methyl group. N4 is essentially a remote secondary amine, unaffected by this local steric strain [4].

Q: Is reductive amination better than alkyl halide substitution? A: Yes. Reductive amination (using aldehydes/ketones and reducing agents like STAB) is milder and prevents "over-alkylation" (quaternization). It preserves regioselectivity better than highly reactive alkyl halides [5].

Mechanistic Visualization

The following diagram illustrates the kinetic competition between the N1 and N4 positions.

Figure 2: Kinetic pathway comparison showing the high energy barrier at N1 due to C2-methyl steric hindrance.

References

• BenchChem. (2025).[1][4][5] Technical Support Center: Regioselectivity in 1-(Piperazin-2-yl)ethanol Reactions. Retrieved from 1

• BenchChem. (2025).[1][4][5] A Comprehensive Technical Guide to N-Boc-Piperazine in Organic Synthesis. Retrieved from 4

• Organic Chemistry Portal. (2012). Synthesis of piperazines. J. Org.[6] Chem., 77, 7506-7511.[7] Retrieved from 7

• Beilstein Journals. (2014). Regioselective N-alkylation of the 1H-indazole scaffold. Retrieved from 2[2][4][8][9][10][11]

• ChemicalBook. (2023).[7] 1-Methylpiperazine: synthesis, applications and safety. Retrieved from 12[13]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]
• 7. Piperazine synthesis [organic-chemistry.org]
• 8. scispace.com [scispace.com]
• 9. 2-Methylpiperazine - Career Henan Chemical Co. [coreychem.com]
• 10. researchgate.net [researchgate.net]
• 11. (S)-1-N-Boc-piperazine-2-carboxylic acid methyl ester | 796096-64-5 | Benchchem [benchchem.com]
• 12. 1-Methylpiperazine: synthesis, applications and safety_Chemicalbook [chemicalbook.com]
• 13. 2-Methylpiperazine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Overcoming Steric Hindrance at the N1 Position of 2-Methylpiperazine

Welcome to the technical support center for chemists and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the synthetic challenges posed by steric hindrance at the N1 position of 2-methylpiperazine. The presence of a methyl group at the C2 position significantly encumbers the adjacent N1 nitrogen, often leading to low yields or complete reaction failure in standard acylation, alkylation, and coupling reactions. This resource is designed to provide both mechanistic understanding and practical, field-proven solutions to these common experimental hurdles.

Understanding the Core Problem: The Steric Shield of the C2-Methyl Group

The primary challenge with 2-methylpiperazine lies in its conformational structure. The piperazine ring typically adopts a chair conformation. In this arrangement, the methyl group at the C2 position can exist in either an axial or equatorial position. In either case, it creates a "steric shield" that physically blocks the approach of bulky electrophiles to the lone pair of electrons on the N1 nitrogen. This significantly reduces the nucleophilicity of the N1 position compared to the unhindered N4 position, making selective functionalization a non-trivial synthetic problem.

Caption: Steric hindrance at the N1 position of 2-methylpiperazine.

Troubleshooting & FAQs

Question 1: My N1-acylation of 2-methylpiperazine is failing with standard coupling reagents like HATU or EDC/HOBt. What's going wrong and how can I fix it?

This is a classic issue where the steric bulk around the N1-amine prevents the effective approach of the activated ester intermediate formed by common coupling reagents. Many standard protocols fail because the activation energy for the nucleophilic attack becomes prohibitively high.

Root Cause Analysis:

Standard coupling reagents form bulky activated species (e.g., an O-acylisourea for EDC). The combination of a hindered amine and a hindered carboxylic acid creates a scenario where the two bulky partners cannot approach each other effectively for the reaction to proceed.[1]

Troubleshooting Strategies:

• Switch to a More Reactive Acylating Agent: The key is to minimize the steric clash during the transition state. Using a smaller, more reactive electrophile can overcome this barrier.

  • Acyl Fluorides: These are smaller than many activated esters and exhibit high reactivity towards even hindered amines.[1] They can be generated in situ from carboxylic acids using reagents like TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or BTFFH.[1][2] This strategy has proven effective for coupling sterically demanding substrates.[1][2]

• Employ Modern, Powerful Coupling Reagents: Newer generation coupling reagents have been developed specifically to address challenging couplings.

  • COMU ( (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate): This uronium salt-based reagent is highly efficient and has shown success in coupling hindered amino acids and can be a superior choice over HATU for difficult cases.[2][3]

• Optimize Reaction Conditions:

  • Elevated Temperatures: For sluggish reactions, increasing the temperature can provide the necessary energy to overcome the activation barrier. Microwave heating can be particularly effective, sometimes dramatically increasing conversion.[1]

  • Choice of Base: Use a non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) to scavenge the acid produced without competing in the reaction.[3]

Data Summary: Coupling Reagent Selection

Reagent Class	Examples	Suitability for Hindered N1-Acylation	Key Considerations
Carbodiimides	EDC, DCC	Poor to Moderate	Forms bulky intermediates; often fails with hindered substrates.[1]
Uronium/Aminium	HATU, HBTU	Moderate	Generally effective, but can fail in highly hindered cases.[1][2]
Uronium (Modern)	COMU	Excellent	Designed for difficult couplings; often succeeds where others fail.[2][3]
Acyl Halide Precursors	TFFH, BTFFH	Excellent	Forms highly reactive, small acyl fluorides in situ.[1][2]
Phosphonium	PyBOP	Moderate	Similar efficacy to HATU in many cases.[2]

Question 2: I am attempting a direct N1-alkylation on 2-methylpiperazine with an alkyl halide, but I'm getting a mixture of products and low conversion. What is the most reliable method?

Direct alkylation of 2-methylpiperazine is notoriously difficult to control. The N4 position is significantly more nucleophilic and will react preferentially. Furthermore, over-alkylation can lead to quaternary ammonium salts.[4][5] The reduced nucleophilicity of the N1-amine further complicates achieving a clean, high-yielding reaction at that position.[6]

Root Cause Analysis:

There are two competing factors: the higher intrinsic reactivity of the N4 nitrogen and the reduced reactivity of the sterically hindered N1 nitrogen. Standard SN2 conditions often lack the selectivity and potency to target only the N1 position effectively.

Troubleshooting Workflow: A Protecting Group Strategy

The most robust and widely accepted solution is a three-step protecting group strategy. This approach offers precise control over regioselectivity.

Caption: Workflow for selective N1-alkylation via N4-protection.

Alternative Alkylation Methods:

• Reductive Amination: This is a powerful alternative to direct alkylation with halides. It involves reacting the N4-protected piperazine with an aldehyde or ketone in the presence of a reducing agent (e.g., sodium triacetoxyborohydride). This method is often milder and can be more efficient for certain substrates.[7]

• Hydrogen Borrowing Catalysis: For a more modern, atom-economical approach, alcohols can be used as alkylating agents in the presence of a suitable transition metal catalyst (e.g., Iridium or Ruthenium-based). The catalyst temporarily "borrows" hydrogen from the alcohol to form an aldehyde in situ, which then undergoes reductive amination.[8]

Question 3: How can I improve the success rate of my N1-arylation (e.g., Buchwald-Hartwig or Ullmann coupling) reaction?

Transition metal-catalyzed cross-coupling reactions are highly sensitive to steric hindrance on both the amine and the aryl halide. The bulky ligand-metal complex required for the catalytic cycle can be impeded by the C2-methyl group.

Root Cause Analysis:

The key steps in the catalytic cycle, oxidative addition and reductive elimination, can be slowed significantly by steric bulk. This can lead to catalyst decomposition or favor side reactions over the desired C-N bond formation.

Troubleshooting Strategies:

• Ligand Screening is Crucial: There is no single "best" ligand for all substrates. For sterically hindered partners, it is essential to screen a panel of ligands.

  • Buchwald-Hartwig Amination (Palladium): Start with bulky, electron-rich phosphine ligands (e.g., RuPhos, XPhos, BrettPhos) that are specifically designed to promote reductive elimination from hindered complexes.

  • Ullmann-Type Coupling (Copper): Copper catalysis can sometimes be more effective than palladium for coupling with hindered amines.[9] Screening simple, inexpensive ligands like 1,10-phenanthroline or newly developed pyrrole-ol ligands can be fruitful.[9]

• Protect the N4-Position: As with alkylation, the most reliable way to ensure regioselective N1-arylation and simplify purification is to first protect the N4-nitrogen with a group like Boc.

• Careful Optimization of Reaction Parameters:

  • Base: The choice of base is critical. A strong, non-nucleophilic base is required (e.g., NaOtBu, K₃PO₄, Cs₂CO₃). The optimal base often depends on the specific ligand and substrates used.

  • Solvent: Anhydrous, polar aprotic solvents like toluene, dioxane, or DMF are typically used.

  • Temperature: These reactions often require elevated temperatures (80-120 °C) to proceed efficiently.

Detailed Experimental Protocols

Protocol 1: Selective N1-Alkylation of 2-Methylpiperazine via N4-Boc Protection

Objective: To synthesize N1-benzyl-2-methylpiperazine.

Step A: N4-Boc Protection

• Dissolve 2-methylpiperazine (1.0 equiv.) in dichloromethane (DCM, ~0.2 M).

• Add triethylamine (TEA, 1.2 equiv.).

• Cool the solution to 0 °C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.05 equiv.) in DCM dropwise over 30 minutes.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS.

• Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃, followed by water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield N4-Boc-2-methylpiperazine, which is often used without further purification.

Step B: N1-Alkylation

• Dissolve N4-Boc-2-methylpiperazine (1.0 equiv.) in anhydrous DMF (~0.2 M).

• Add anhydrous potassium carbonate (K₂CO₃, 2.0 equiv.).

• Add benzyl bromide (1.1 equiv.) to the suspension.[10]

• Heat the reaction mixture to 70 °C and stir for 12-18 hours, monitoring by TLC or LC-MS.[10]

• After completion, cool the mixture, dilute with ethyl acetate, and filter off the inorganic salts.

• Wash the filtrate with water (3x) and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient).

Step C: N4-Boc Deprotection

• Dissolve the purified N1-benzyl-N4-Boc-2-methylpiperazine (1.0 equiv.) in DCM (~0.1 M).

• Add trifluoroacetic acid (TFA, 10 equiv.) dropwise at 0 °C.

• Stir at room temperature for 2-4 hours until the reaction is complete (monitored by LC-MS).

• Concentrate the mixture under reduced pressure.

• Redissolve the residue in DCM and wash with saturated aqueous NaHCO₃ until the aqueous layer is basic.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the final product, N1-benzyl-2-methylpiperazine.

References

• ResearchGate. (2013). What are the best conditions to perform monoalkylation in piperazine with a primary alkyl iodide? ResearchGate. Available at: [Link]

• Sommer, H. Z., & Jackson, L. L. (1969). ALKYLATION OF AMINES: A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Defense Technical Information Center. Available at: [Link]

• Isaksson, J., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(47), 11483-11490. Available at: [Link]

• El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development, 15(4), 940-972. Available at: [Link]

• Wills, M., et al. (2012). New catalysts for amine alkylation reactions promoted by hydrogen borrowing. White Rose eTheses Online. Available at: [Link]

• Sisti, M., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 28(18), 6599. Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• St. John-Campbell, S., et al. (2022). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. Organic Letters, 24(1), 227-232. Available at: [Link]

Sources

• 1. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 2. bachem.com [bachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 9. Cu-Catalyzed C–N Coupling with Sterically Hindered Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reductive Amination Yields for Hindered Amines

Welcome to the technical support center for optimizing the reductive amination of sterically hindered amines and ketones. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with this critical transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the causality behind experimental choices, ensuring you can troubleshoot and optimize your reactions effectively.

Introduction: The Challenge of Steric Hindrance in Reductive Amination

Reductive amination is a cornerstone of amine synthesis, valued for its efficiency and broad applicability.[1][2] However, when one or both coupling partners—the amine and the carbonyl compound—are sterically hindered, the reaction often becomes sluggish, resulting in low yields or failure. This is primarily due to the difficulty in forming the key iminium ion intermediate, which is disfavored due to non-bonded interactions.[2][3] This guide provides a systematic approach to overcoming these steric barriers.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Question 1: My reductive amination with a hindered ketone and a primary amine is failing or giving very low yield. What are the primary factors to investigate?

Answer:

Low yields in the reductive amination of hindered substrates typically stem from three main areas: inefficient imine/iminium ion formation, the wrong choice of reducing agent, or suboptimal reaction conditions.

• Inefficient Imine/Iminium Ion Formation: The equilibrium between the carbonyl compound/amine and the imine/iminium ion is often unfavorable with hindered substrates. To drive the reaction forward, it is crucial to remove the water generated during this step. This can be achieved by:

  • Using a dehydrating agent: Molecular sieves (3Å or 4Å) are commonly added to the reaction mixture to sequester water as it is formed.[4]

  • Azeotropic distillation: For reactions run at higher temperatures, a Dean-Stark trap can be used to remove water.

  • Employing a Lewis acid catalyst: Titanium(IV) isopropoxide [Ti(Oi-Pr)4] can act as a water scavenger and facilitate imine formation, proving effective for hindered systems.[5][6]

• Suboptimal Reducing Agent: A strong reducing agent like sodium borohydride (NaBH4) can prematurely reduce the starting ketone before it has a chance to form the imine, leading to the formation of an alcohol byproduct and reducing the overall yield.[4][7] For hindered substrates, a milder, more selective reducing agent is essential. The preferred choice is often sodium triacetoxyborohydride (STAB or NaBH(OAc)3) .[8][9] STAB is particularly effective because:

  • It is a less powerful reducing agent than NaBH4 and selectively reduces the iminium ion over the ketone.[1][10]

  • The steric bulk of STAB can be advantageous in reactions involving hindered substrates.

• Incorrect pH: The formation of the imine is typically favored under mildly acidic conditions (pH 4-6).[4][7] At a lower pH, the amine becomes protonated and non-nucleophilic, while at a higher pH, the carbonyl group is not sufficiently activated. The use of acetic acid as a catalyst is common, especially when using STAB.[8][11]

Question 2: I am observing a significant amount of the alcohol byproduct from the reduction of my starting ketone. How can I prevent this?

Answer:

The formation of an alcohol byproduct is a clear indication that your reducing agent is too reactive and is reducing the ketone faster than the imine is being formed and reduced. To mitigate this:

• Switch to a Milder Reducing Agent: If you are using sodium borohydride (NaBH4), immediately switch to sodium triacetoxyborohydride (NaBH(OAc)3) or sodium cyanoborohydride (NaBH3CN).[4][7][12] STAB is generally the preferred reagent as it is less toxic than NaBH3CN and highly selective for the iminium ion.[9][11]

• Employ a Two-Step Procedure: Instead of a one-pot reaction, consider a stepwise approach.[4]

  • Step 1: Imine Formation: Mix the hindered ketone and amine in a suitable solvent (e.g., methanol or toluene) with a dehydrating agent (like molecular sieves) or azeotropic distillation to drive the formation of the imine. Monitor the reaction by TLC or GC/MS until the starting materials are consumed.

  • Step 2: Reduction: Once the imine is formed, add the reducing agent (in this case, even NaBH4 can be effective as the ketone is no longer present) at a low temperature (e.g., 0 °C) to reduce the imine to the desired amine.[8][13]

Question 3: My reaction is very slow, even with STAB. How can I accelerate the reaction rate without causing side reactions?

Answer:

Slow reaction rates are common with sterically demanding substrates. Here are several strategies to increase the reaction rate:

• Increase the Temperature: Gently heating the reaction mixture can often overcome the activation energy barrier for imine formation. However, be cautious, as excessive heat can lead to side reactions or degradation of the reactants.

• Use a More Effective Catalyst:

  • Titanium(IV) Isopropoxide: As mentioned, Ti(Oi-Pr)4 can significantly accelerate imine formation.[5][6]

  • Lewis Acids: Other Lewis acids can also be employed to activate the carbonyl group.

• Solvent Choice: The choice of solvent can have a significant impact. 1,2-dichloroethane (DCE) is a preferred solvent for reactions using STAB.[8][13] Tetrahydrofuran (THF) is another viable option.[8]

• Increase Reactant Concentration: Running the reaction at a higher concentration can increase the frequency of molecular collisions and improve the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What are the best reducing agents for hindered amines and ketones?

A1: For the reductive amination of hindered substrates, mild and selective reducing agents are crucial.

Reducing Agent	Advantages	Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)3)	Highly selective for iminium ions, commercially available, less toxic than cyanoborohydrides.[8][9][11]	Can be slower than other reagents.
Sodium Cyanoborohydride (NaBH3CN)	Effective at mildly acidic pH, selectively reduces iminium ions.[1][7]	Highly toxic and can generate toxic byproducts (HCN).[8]
H2 with a Metal Catalyst (e.g., Pd/C)	Can be highly effective and is a "green" option.[1]	May require specialized equipment (hydrogenator) and can be sensitive to functional groups.
Trichlorosilane (HSiCl3) with a Lewis Base	A metal-free option that has shown success in forming hindered tertiary amines.[2][3]	Requires careful handling due to its reactivity.

Q2: How does pH affect the reductive amination of hindered substrates?

A2: The pH is a critical parameter. A weakly acidic environment (pH 4-6) is generally optimal for the initial imine formation.[4][7] If the pH is too low (too acidic), the amine will be protonated, rendering it non-nucleophilic. If the pH is too high (too basic), the carbonyl group will not be sufficiently activated for nucleophilic attack. The use of acetic acid as a catalyst is often beneficial, particularly with STAB.[8][11]

Q3: Are there alternative methods for the synthesis of hindered amines if reductive amination fails?

A3: Yes, if direct reductive amination proves challenging, consider these alternatives:

• Alkylation of a less hindered precursor: It may be possible to synthesize the target amine by alkylating a less sterically hindered amine.

• Buchwald-Hartwig Amination: For the synthesis of aryl amines, this palladium-catalyzed cross-coupling reaction is a powerful alternative.

• Use of more reactive carbonyl species: In some cases, converting a ketone to a more reactive species, such as an oxime, followed by reduction, can be a viable route.

Experimental Protocols

Protocol 1: General Procedure for Reductive Amination of a Hindered Ketone using STAB

• To a solution of the hindered ketone (1.0 equiv) and the amine (1.2 equiv) in 1,2-dichloroethane (DCE, 0.1–0.5 M), add acetic acid (1.1 equiv).

• Stir the mixture at room temperature for 20–30 minutes.

• Add sodium triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 10 minutes.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Two-Step Reductive Amination of a Hindered Ketone

• Imine Formation: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, dissolve the hindered ketone (1.0 equiv) and the amine (1.1 equiv) in toluene.

• Add a catalytic amount of p-toluenesulfonic acid (pTSA).

• Heat the mixture to reflux and monitor the removal of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected, or the reaction has gone to completion as monitored by TLC or GC-MS, cool the reaction mixture to room temperature.

• Reduction: Cool the solution containing the imine to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH4) (1.5 equiv) in small portions.

• Stir the reaction at 0 °C for 1 hour and then allow it to warm to room temperature.

• Quench the reaction with water and perform a standard aqueous workup.

• Purify the product by column chromatography.

Visualizing the Process

Reductive Amination Workflow

Caption: A simplified workflow for reductive amination with key troubleshooting points.

Decision Tree for Optimizing Hindered Reductive Amination

Caption: A decision tree to guide optimization of hindered reductive aminations.

References

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved February 8, 2024, from [Link]

• Wikipedia. (2023, December 29). Reductive amination. In Wikipedia. Retrieved February 8, 2024, from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Retrieved February 8, 2024, from [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Retrieved February 8, 2024, from [Link]

• Organic Chemistry Data. (n.d.). Sodium Triacetoxyborohydride (STAB). Retrieved February 8, 2024, from [Link]

• Myers, A. (n.d.). Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. Retrieved February 8, 2024, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved February 8, 2024, from [Link]

• Wang, Z., Ye, J., Wu, J., & Wang, Y. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 23(9), 2143. [Link]

• Rueping, M., & Antonchick, A. P. (2007). Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. Angewandte Chemie International Edition, 46(25), 4562–4565. [Link]

• Neidigh, K. A., & Bhattacharyya, S. (2000). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Combinatorial Chemistry & High Throughput Screening, 3(2), 121-124. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. Retrieved February 8, 2024, from [Link]

• Bhattacharyya, S. (1998). Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1, (1), 1-2. [Link]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. eurekaselect.com [eurekaselect.com]
• 6. Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Sodium Triacetoxyborohydride (STAB) [commonorganicchemistry.com]
• 10. Sodium triacetoxyborohydride [organic-chemistry.org]
• 11. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Purification of Piperazine Reaction Mixtures

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with piperazine and butyraldehyde reactions, specifically focusing on the challenges of removing unreacted butyraldehyde. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the purity of your final product.

I. Frequently Asked Questions (FAQs)

Q1: Why is removing unreacted butyraldehyde from my piperazine reaction mixture proving to be so difficult?

A1: The difficulty in separating unreacted butyraldehyde from your desired N-substituted piperazine product often stems from their similar physical properties. Both butyraldehyde and simple N-alkylated piperazines can have comparable boiling points and solubility profiles in common organic solvents, making standard purification techniques like simple distillation or direct extraction challenging. Butyraldehyde has a boiling point of approximately 75°C and is moderately soluble in water and readily soluble in many organic solvents.[1] The success of the purification is dependent on exploiting the chemical reactivity of the aldehyde functional group.

Q2: I've performed a reductive amination of piperazine with butyraldehyde. What are the likely components in my crude reaction mixture?

A2: In a typical reductive amination, your crude mixture will likely contain:

• Desired Product(s): Mono- and/or di-N-butylpiperazine.

• Unreacted Starting Materials: Piperazine and butyraldehyde.

• Reducing Agent Byproducts: Borate salts (if using sodium borohydride derivatives) or other oxidized forms of your reducing agent.

• Intermediate Species: Small amounts of the corresponding iminium ion intermediate may be present.[2]

• Side-Products: Potential products from self-condensation of butyraldehyde (aldol reaction) or over-alkylation, depending on your reaction conditions.

Q3: Can I use column chromatography to remove the excess butyraldehyde?

A3: While possible, column chromatography is often not the most efficient first-line approach for removing bulk amounts of unreacted aldehyde. Butyraldehyde's volatility can lead to issues with column packing and solvent evaporation. Furthermore, co-elution with the desired product can occur depending on the polarity of your target molecule and the chosen solvent system. It is generally more effective to use a chemical quenching and extraction method to remove the majority of the aldehyde before proceeding to chromatographic purification if necessary.

Q4: What is a bisulfite adduct, and how does it help in aldehyde removal?

A4: A bisulfite adduct is a salt formed by the reaction of an aldehyde or a sterically unhindered ketone with sodium bisulfite (NaHSO₃).[3][4][5] This reaction converts the neutral, organic-soluble aldehyde into a charged, water-soluble salt.[5][6] This significant change in solubility allows for the easy separation of the aldehyde from the desired organic product through a simple liquid-liquid extraction.[3][7] The aldehyde can later be regenerated from the aqueous layer by treatment with a base if recovery is needed.[6][8]

II. Troubleshooting Guide: Specific Issues and Solutions

This section addresses specific problems you may encounter during the purification of your piperazine product.

Issue 1: My final product is contaminated with a significant amount of unreacted butyraldehyde after a standard aqueous workup.

• Underlying Cause: Butyraldehyde has moderate solubility in water (approximately 7 g/100 mL), meaning a simple water wash is often insufficient to remove it completely, especially if it was used in large excess.[9] Furthermore, the desired N-substituted piperazine product may also have some water solubility, leading to product loss during aqueous extraction.

• Solution: Chemical Quenching with Sodium Bisulfite. The most robust method for removing excess aldehydes is to convert them into a water-soluble bisulfite adduct.[3][5][7]

  Conceptual Workflow: dot graph "Bisulfite_Quenching_Workflow" { layout=dot; rankdir=LR; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

  A [label="Crude Reaction Mixture\n(in organic solvent)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Add Saturated\nSodium Bisulfite Solution", fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Vigorous Shaking\n(Formation of Bisulfite Adduct)", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Liquid-Liquid Extraction", fillcolor="#34A853", fontcolor="#FFFFFF"]; E [label="Aqueous Layer\n(Contains Butyraldehyde-Bisulfite Adduct)", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="Organic Layer\n(Contains Purified Piperazine Product)", fillcolor="#F1F3F4", fontcolor="#202124"];

  A -> B [label="Step 1"]; B -> C [label="Step 2"]; C -> D [label="Step 3"]; D -> E; D -> F; }

  • Caption: Workflow for removing butyraldehyde via bisulfite adduct formation.

  Detailed Protocol: Butyraldehyde Removal via Bisulfite Extraction [5][6]

  • Solvent Selection: If your reaction was not performed in a water-miscible solvent, dissolve the crude reaction mixture in a suitable water-miscible solvent like tetrahydrofuran (THF) or methanol. This enhances the interaction between the aldehyde and the aqueous bisulfite solution.[3][5][7]

  • Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a freshly prepared saturated aqueous solution of sodium bisulfite.

  • Adduct Formation: Shake the separatory funnel vigorously for 30-60 seconds to facilitate the formation of the bisulfite adduct.[6]

  • Phase Separation: Add an immiscible organic solvent, such as ethyl acetate or dichloromethane, to the separatory funnel to create distinct organic and aqueous layers.

  • Separation: Separate the aqueous layer, which now contains the butyraldehyde as its water-soluble bisulfite adduct.

  • Back-Extraction (Optional but Recommended): To maximize product recovery, wash the aqueous layer with a fresh portion of the immiscible organic solvent and combine the organic layers.

  • Final Wash: Wash the combined organic layers with brine (saturated NaCl solution) to remove any remaining water.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain your purified piperazine product.

Issue 2: I suspect my reaction did not go to completion, and I have unreacted piperazine along with butyraldehyde.

• Underlying Cause: Incomplete reactions can be due to several factors, including insufficient reaction time, improper stoichiometry, or deactivation of the reducing agent.[10][11] Unreacted piperazine is a base, while unreacted butyraldehyde is a neutral electrophile. Their different chemical properties can be exploited for separation.

• Solution: Acid-Base Extraction. This method leverages the basicity of the piperazine starting material and the desired N-alkylated piperazine product.

  Decision-Making Process for Purification: dot graph "Purification_Decision_Tree" { layout=dot; rankdir=TB; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

  Start [label="Crude Reaction Mixture", fillcolor="#F1F3F4", fontcolor="#202124"]; IsAldehyde [label="Is unreacted\nbutyraldehyde present?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Bisulfite [label="Perform Bisulfite Wash", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; IsPiperazine [label="Is unreacted\npiperazine present?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; AcidBase [label="Perform Acid-Base Extraction", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Chromatography [label="Consider Column Chromatography\nfor final polishing", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; End [label="Pure Product", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

  Start -> IsAldehyde; IsAldehyde -> Bisulfite [label="Yes"]; IsAldehyde -> IsPiperazine [label="No"]; Bisulfite -> IsPiperazine; IsPiperazine -> AcidBase [label="Yes"]; IsPiperazine -> Chromatography [label="No"]; AcidBase -> Chromatography; Chromatography -> End; }

  • Caption: Decision tree for purification strategy.

  Detailed Protocol: Acid-Base Extraction for Piperazine Removal

  • Initial Aldehyde Removal: First, perform the bisulfite wash as described in the protocol for Issue 1 to remove the bulk of the unreacted butyraldehyde.

  • Acidification: After the bisulfite wash, take the organic layer containing your product and unreacted piperazine and add a dilute aqueous acid solution (e.g., 1 M HCl). This will protonate the basic nitrogen atoms of both the piperazine starting material and the N-butylpiperazine product, making them water-soluble salts.

  • Extraction of Neutral Impurities: Shake the mixture in a separatory funnel. Any neutral organic impurities will remain in the organic layer, which can be discarded.

  • Basification: Collect the aqueous layer and add a base (e.g., 1 M NaOH) until the solution is basic (pH > 10). This will deprotonate the piperazine and the N-butylpiperazine, making them water-insoluble again.

  • Product Extraction: Extract the aqueous layer with a fresh portion of an organic solvent (e.g., dichloromethane or ethyl acetate) to recover your purified product and any unreacted piperazine.

  • Final Purification: At this stage, if unreacted piperazine is still present, a final purification by column chromatography or distillation may be necessary to separate the N-butylpiperazine from the more polar piperazine.

Issue 3: How can I confirm that all the butyraldehyde has been removed?

• Underlying Cause: Visual inspection or simple TLC may not be sensitive enough to detect trace amounts of residual butyraldehyde. More sensitive analytical techniques are required for confirmation.

• Solution: Analytical Characterization.

  • Qualitative Test (2,4-DNP Test): Brady's test is a classical chemical test for aldehydes and ketones. A positive test (formation of a yellow, orange, or red precipitate) indicates the presence of a carbonyl compound. While not quantitative, it is a quick and easy way to check for the presence of butyraldehyde.

  • Qualitative Test (Tollens' Test): Tollens' reagent can be used to detect aldehydes.[12] A positive test results in the formation of a silver mirror on the surface of the reaction vessel. Ketones do not react with Tollens' reagent.

  • Spectroscopic Methods:

    • ¹H NMR Spectroscopy: The most definitive method. The aldehydic proton of butyraldehyde has a characteristic chemical shift in the downfield region of the spectrum (typically around 9.7 ppm). The absence of this peak is a strong indicator of purity.

    • GC-MS (Gas Chromatography-Mass Spectrometry): This is a highly sensitive technique for detecting volatile impurities. A GC-MS analysis of your final product can confirm the absence of butyraldehyde.

  • Chromatographic Methods:

    • HPLC-UV/MS: High-performance liquid chromatography coupled with UV or mass spectrometry detection can be used to quantify residual butyraldehyde, often after derivatization to a UV-active compound.[13][14]

  Summary of Analytical Techniques:

Technique	Principle	Sensitivity	Information Provided
2,4-DNP Test	Formation of a colored precipitate with 2,4-dinitrophenylhydrazine.	Moderate	Qualitative presence of aldehydes/ketones.
Tollens' Test [12]	Reduction of Ag⁺ to metallic silver by an aldehyde.	Moderate	Qualitative presence of aldehydes.
¹H NMR	Detection of the unique chemical shift of the aldehydic proton.	High	Quantitative and structural information.
GC-MS	Separation by gas chromatography and detection by mass spectrometry.	Very High	Quantitative and structural information.
HPLC-UV/MS [13][14]	Separation by liquid chromatography with UV or MS detection.	Very High	Quantitative and structural information.

III. References

• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(9), 1394–1403. [Link]

• Furigay, M. H., Boucher, M. M., Mizgier, N. A., & Brindle, C. S. (2018). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Journal of Visualized Experiments, (134), e57639. [Link]

• Google Patents. (n.d.). Process for recovering aldehydes and ketones. Retrieved February 8, 2024, from

• ResearchGate. (n.d.). Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Request PDF. Retrieved February 8, 2024, from [Link]

• ResearchGate. (n.d.). Reductive amination route for selective N-monosubstitution. Piperazine... | Download Scientific Diagram. Retrieved February 8, 2024, from [Link]

• Save My Exams. (n.d.). Aldehydes & Ketones (AQA A Level Chemistry): Revision Note. Retrieved February 8, 2024, from [Link]

• Solubility of Things. (n.d.). Butyraldehyde. Retrieved February 8, 2024, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Workup: Aldehydes. Retrieved February 8, 2024, from [Link]

• YouTube. (2022, December 19). Aldehydes & Reactive Ketones From Mixtures Using Bisulfite Extraction Protocol l Protocol Preview. Retrieved February 8, 2024, from [Link]

• Journal of Chemical Education. (2020). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved February 8, 2024, from [Link]

• ScienceAsia. (2021). Trace and qualitative evaluation of residual piperazine in chicken muscle by HPLC-MS/MS employing automatic ASE. Retrieved February 8, 2024, from [Link]

• ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts?. Retrieved February 8, 2024, from [Link]

Sources

• 1. High-Quality n Butyraldehyde for Industrial Applications | PENPET [penpet.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]
• 5. Workup [chem.rochester.edu]
• 6. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. savemyexams.com [savemyexams.com]
• 13. jocpr.com [jocpr.com]
• 14. scienceasia.org [scienceasia.org]

Reference Data & Comparative Studies

Comparative Guide: Optimizing 1H NMR Resolution for 1-Butyl-2-Methylpiperazine

Executive Summary: The analysis of 1-butyl-2-methylpiperazine presents a classic challenge in small-molecule NMR: distinguishing between regioisomers (N1- vs. N4-substitution) and managing the spectral broadening caused by conformational flux (ring inversion). While standard CDCl₃ protocols often yield overlapping multiplets in the 2.0–3.0 ppm region, this guide demonstrates that solvent selection and pH manipulation are the critical variables for performance.

This guide compares the standard CDCl₃ method against high-performance alternatives (Benzene-d₆ for resolution and D₂O/DCl for conformational locking), providing a definitive workflow for structural validation.

Part 1: Structural Context & The "Dynamic" Problem

Before analyzing the spectrum, one must understand the molecule's behavior in solution. 1-butyl-2-methylpiperazine is not a static scaffold; it exists in a rapid equilibrium of chair conformers and nitrogen inversion at room temperature.

The Comparative Baseline: Isomers & Analogs

The synthesis of alkyl-substituted piperazines often yields mixtures. Distinguishing your target (1-butyl-2-methyl) from its thermodynamically favored isomer (1-butyl-3-methyl / N4-butyl-2-methyl) is the primary analytical objective.

Feature	Target: 1-Butyl-2-Methylpiperazine (N1-Substituted)	Alternative: 1-Butyl-3-Methylpiperazine (N4-Substituted)	Parent: 2-Methylpiperazine
Steric Environment	High. Butyl group at N1 clashes with C2-Methyl.	Low. Butyl at N4 is distal to C2-Methyl.	None. Secondary amines only.
C2-H Shift (Approx)	~2.2 – 2.4 ppm (Shielded by N-alkyl).	~2.8 – 3.0 ppm (Similar to parent).[1]	2.7 – 3.0 ppm
C2-Methyl Shift	~0.95 – 1.05 ppm (Doublet).	~1.0 – 1.1 ppm (Doublet).	1.0 – 1.1 ppm
Key NOE Signal	Strong NOE between Butyl-α-CH₂ and C2-H .	NOE between Butyl-α-CH₂ and C3/C5-H .	N/A

Part 2: Experimental Protocol

To achieve publication-quality resolution, do not rely solely on CDCl₃. The following protocol utilizes a "Solvent Titration" approach to resolve the piperazine ring protons.

Method A: Standard Characterization (CDCl₃)

• Purpose: General assignment and impurity check.

• Sample: 10 mg in 0.6 mL CDCl₃ (99.8% D).

• Parameter: 30°C, relaxation delay (d1) = 1.0 s.

• Limitation: The ring protons (H3, H5, H6) often overlap with the N-butyl methylene (H1') in the 2.1–2.8 ppm range.

Method B: The "Resolution" Method (Benzene-d₆)

• Purpose: Resolving overlapping multiplets.

• Mechanism: The magnetic anisotropy of the benzene ring induces significant shift changes in the piperazine protons, often separating the N-CH₂ signals from the ring protons.

• Sample: 10 mg in 0.6 mL C₆D₆.

Method C: The "Conformational Lock" Method (D₂O + DCl)

• Purpose: Absolute stereochemical definition and quantification.

• Mechanism: Protonation of both nitrogens (

  , ) stops nitrogen inversion and locks the ring into a rigid chair conformation.

• Protocol: Dissolve 10 mg in 0.6 mL D₂O. Add 2-3 drops of DCl (or TFA-d).

• Result: All signals shift downfield (~0.5–1.0 ppm). Couplings (

  -values) become sharp and first-order (distinct axial/equatorial splitting).

Part 3: Spectral Analysis & Data Comparison

The following table synthesizes the expected chemical shifts (

) for 1-butyl-2-methylpiperazine across different conditions.

Table 1: Chemical Shift Comparison (ppm)

Proton Assignment	Multiplicity	(CDCl₃) - Fluxional	(D₂O + DCl) - Rigid Salt	Diagnostic Note
C2-Methyl	Doublet ( Hz)	0.98	1.35	Diagnostic handle.
Butyl-CH₃ (H4')	Triplet	0.91	0.95	Terminal methyl; solvent insensitive.
Butyl-CH₂ (H2', H3')	Multiplet	1.25 – 1.45	1.35 – 1.70	Typical alkyl chain.
Butyl-N-CH₂ (H1')	Multiplet	2.25 – 2.35	3.10 – 3.30	Overlaps with ring in CDCl₃.
C2-H (Methine)	Multiplet	2.15 – 2.25	3.40 – 3.60	Critical: If N1-substituted, this is shielded relative to N4-isomer.
C3-H (Axial)	Triplet of Doublets	2.60 – 2.80	3.05	Large (~11Hz) visible in salt form.
C3-H (Equatorial)	Broad Doublet	2.80 – 3.00	3.55	Broadened by N-inversion in CDCl₃.
C6-H (Ax/Eq)	Multiplet	2.30 – 2.60	3.10 – 3.50	Complex AA'BB' type system.

Analyst Insight: In CDCl₃, the integral for the 2.1–3.0 ppm region will be roughly 9H (7 ring protons + 2 butyl-α protons). In D₂O/DCl, the N-H protons exchange (disappear), but the C-H signals resolve into distinct axial/equatorial bands.

Part 4: Advanced Verification (Workflow)

To unequivocally prove the structure is 1-butyl-2-methylpiperazine and not the 1-butyl-3-methyl isomer, follow this logical workflow.

Diagram 1: Structural Assignment Workflow

Caption: Logical workflow for distinguishing regioisomers using NOE correlations and conformational locking.

Mechanistic Explanation of the "Lock"

In the neutral state (CDCl₃), the piperazine ring flips between Chair A and Chair B. The C2-methyl group prefers the equatorial position, but the N-butyl group adds steric bulk.

• Neutral:

  NMR timescale Broad signals.

• Acidic (pH < 4): Nitrogen lone pairs are protonated. Inversion barrier increases to > 60 kJ/mol. The molecule freezes in the diequatorial chair (assuming trans stereochemistry). This allows measurement of

  (~10-12 Hz) vs (~2-4 Hz), confirming the orientation of substituents.

Part 5: Troubleshooting & Impurity Profiling

Common impurities in this synthesis include the starting material (2-methylpiperazine) and bis-alkylated byproducts.

Impurity	Diagnostic Signal (CDCl₃)	Removal Strategy
2-Methylpiperazine	Sharp doublet at 1.01 ppm (distinct from product doublet). NH signal broad at ~1.8 ppm.[1]	Vacuum distillation or recrystallization as HCl salt.
1,4-Dibutyl-2-methylpiperazine	Two distinct butyl methyl triplets. Integration of aliphatic region > expected.	Column chromatography (DCM/MeOH/NH₃).
Butyl Bromide (Reagent)	Triplet at ~3.4 ppm ( ).	High vacuum drying.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[2][3] Chem.1997 , 62, 7512–7515.[3] Link

• AIST Spectral Database for Organic Compounds (SDBS). "1H NMR of 2-Methylpiperazine (SDBS No. 3486)." Link

• Reich, H. J. "Bimolecular Substitution - Amine Inversion and Protonation." University of Wisconsin-Madison NMR Database.Link

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J.Spectrometric Identification of Organic Compounds, 7th Ed.; Wiley: Hoboken, NJ, 2005. (General reference for amine shifts).

• Chapman, N. B.; et al. "Conformational Analysis of Piperazine Derivatives." J. Chem. Soc. Perkin Trans.[1] 2, 1976 . (Foundational text on piperazine ring dynamics).

Sources

• 1. 2-Methylpiperazine(109-07-9) 1H NMR spectrum [chemicalbook.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to the 13C NMR Chemical Shifts of 1-Butyl-2-Methylpiperazine: An Analysis of Substituent Effects and Predicted Data

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical and materials science, the precise structural elucidation of novel molecules is paramount. For nitrogen-containing heterocyclic compounds like piperazine derivatives, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as an indispensable tool. This guide provides an in-depth analysis of the 13C NMR chemical shifts for 1-butyl-2-methylpiperazine, a compound of interest in drug discovery due to the prevalence of the piperazine motif in pharmacologically active agents.

Given the absence of readily available experimental spectral data for 1-butyl-2-methylpiperazine, this guide employs a comparative approach. We will dissect the anticipated chemical shifts by examining experimental data of parent structures—piperazine and 2-methylpiperazine—and an analogous N-alkylated compound, N-butylpiperidine. This foundational data will be juxtaposed with computationally predicted 13C NMR chemical shifts for the target molecule, offering a robust framework for spectral interpretation and validation.

Understanding the Piperazine Scaffold: The Foundation of Our Analysis

The piperazine ring is a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4. In its unsubstituted form, the molecule is symmetrical, exhibiting a single 13C NMR signal in a proton-decoupled spectrum due to the chemical equivalence of its four carbon atoms. The introduction of substituents, such as a methyl group at the C-2 position and a butyl group at the N-1 position, breaks this symmetry, leading to a more complex spectrum where each carbon atom gives a distinct signal.

The analysis of these shifts provides a window into the electronic and steric environment of each carbon atom. Factors such as the inductive effects of the alkyl groups and the conformational changes they induce in the piperazine ring are key determinants of the observed chemical shifts.[1]

Comparative Analysis of 13C NMR Chemical Shifts

To construct a reliable understanding of the 13C NMR spectrum of 1-butyl-2-methylpiperazine, we will compare the predicted chemical shifts with experimental data from structurally related compounds. The following table summarizes the experimental data for piperazine and 2-methylpiperazine, along with data for N-butylpiperidine to illustrate the effect of an N-butyl substituent, and the predicted values for our target molecule.

Compound	C2 (ppm)	C3 (ppm)	C5 (ppm)	C6 (ppm)	2-CH3 (ppm)	N-Butyl Cα (ppm)	N-Butyl Cβ (ppm)	N-Butyl Cγ (ppm)	N-Butyl Cδ (ppm)
Piperazine (Experimental)	45.5	45.5	45.5	45.5	-	-	-	-	-
2-Methylpiperazine (Experimental)	51.8	51.8	46.9	46.9	19.8	-	-	-	-
N-Butylpiperidine (Experimental Analog)	54.8	26.1	24.6	54.8	-	59.5	29.3	21.0	14.0
1-Butyl-2-methylpiperazine (Predicted)	~58-62	~50-54	~45-49	~52-56	~15-19	~57-61	~28-32	~19-23	~13-17

Note: Predicted values are estimations based on established substituent effects and may vary depending on the prediction algorithm and solvent.

The Influence of C-2 Methyl Substitution

The introduction of a methyl group at the C-2 position in 2-methylpiperazine induces a significant downfield shift for the substituted carbon (C2) and the adjacent C3 carbon compared to piperazine. This is primarily due to the alpha and beta substituent effects of the methyl group. The carbons further away (C5 and C6) experience a smaller downfield shift.

The Impact of N-1 Butyl Substitution

The N-alkylation of a piperidine ring, as seen in N-butylpiperidine, results in a downfield shift of the adjacent α-carbons (C2 and C6) of the ring. This is attributed to the electron-withdrawing inductive effect of the nitrogen atom and the substituent. The carbons of the butyl group itself exhibit characteristic shifts, with the α-carbon being the most deshielded.

Predicted Spectrum of 1-Butyl-2-methylpiperazine: A Synthesis of Effects

By combining these substituent effects, we can rationalize the predicted chemical shifts for 1-butyl-2-methylpiperazine:

• C2: This carbon is expected to be the most downfield-shifted ring carbon due to the combined effects of the adjacent N-butyl group and the directly attached methyl group.

• C6: This carbon, being alpha to the N-butyl group, will also experience a significant downfield shift.

• C3 and C5: The chemical shifts of these carbons will be influenced by their proximity to the substituted centers, with C3 likely being more deshielded than C5.

• 2-CH3: The methyl group's chemical shift will be in the typical aliphatic region.

• N-Butyl Group: The carbons of the butyl chain will display a predictable pattern, with the chemical shift decreasing as the distance from the nitrogen atom increases.

Visualizing the Molecular Structure and Carbon Numbering

To facilitate the discussion of the 13C NMR chemical shifts, the following diagram illustrates the structure of 1-butyl-2-methylpiperazine with the carbon atoms numbered.

Figure 1. Structure and carbon numbering of 1-butyl-2-methylpiperazine.

Experimental Protocol for 13C NMR Spectroscopy

Acquiring a high-quality 13C NMR spectrum is crucial for accurate structural analysis. The following is a generalized protocol for the acquisition of a proton-decoupled 13C NMR spectrum.

Workflow for 13C NMR Data Acquisition

Figure 2. A generalized workflow for acquiring a 13C NMR spectrum.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 20-50 mg of 1-butyl-2-methylpiperazine.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., chloroform-d, methanol-d4, DMSO-d6) in a clean, dry vial. The choice of solvent can influence chemical shifts.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference (0 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Calibration:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent to ensure field stability.

  • Shim the magnetic field to achieve optimal homogeneity, which is critical for high resolution.

  • Tune and match the 13C probe to the correct frequency to maximize signal-to-noise.

• Data Acquisition:

  • Select a standard proton-decoupled 13C NMR pulse sequence.

  • Set the appropriate spectral width to encompass all expected carbon signals (typically 0-220 ppm for organic molecules).[2]

  • Set the acquisition time and relaxation delay to ensure adequate signal detection and quantification if needed.

  • Choose the number of scans to achieve a good signal-to-noise ratio. Due to the low natural abundance of 13C, a larger number of scans is typically required compared to 1H NMR.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Apply a baseline correction to obtain a flat baseline.

  • Calibrate the chemical shift scale by setting the TMS signal to 0.0 ppm.

Conclusion

While experimental data for 1-butyl-2-methylpiperazine remains to be published, a robust prediction of its 13C NMR spectrum can be achieved through a comparative analysis of its constituent structural motifs. By understanding the well-established substituent effects of alkyl groups on the piperazine ring, researchers can confidently assign the signals in an experimentally acquired spectrum. The combination of data from parent compounds, analogous structures, and computational prediction tools provides a powerful and self-validating approach to structural elucidation in modern chemical research.

References

• Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395. [Link]

• NMRDB.org. Predict 13C NMR spectra. [Link]

• Chemistry LibreTexts. 13.10: Characteristics of ¹³C NMR Spectroscopy. [Link]

• Cheminfo.org. Predict 13C NMR spectra. [Link]

• Reich, H. J. 13C NMR Spectroscopy. University of Wisconsin. [Link]

• Pretsch, E., Clerc, T., Seibl, J., & Simon, W. (2009). Tables of spectral data for structure determination of organic compounds. Springer Science & Business Media.

• ChemHelpASAP. chemical shift of functional groups in 13C NMR spectroscopy. YouTube. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]

A Senior Application Scientist's Guide to HPLC Method Development for the Purity of 1-butyl-2-methylpiperazine

Introduction: The Analytical Challenge of 1-butyl-2-methylpiperazine

1-butyl-2-methylpiperazine is a substituted piperazine, a class of compounds integral to the synthesis of numerous active pharmaceutical ingredients (APIs).[1] Its structure, featuring a basic piperazine ring, a chiral center at the 2-position, and a butyl group, presents a multifaceted analytical challenge. Ensuring the purity of such an intermediate is not merely a matter of quality control; it is a critical step in guaranteeing the safety and efficacy of the final drug product. Impurities can arise from starting materials, side reactions during synthesis (e.g., isomers, over-alkylated products), or degradation.[2][3] Furthermore, as the molecule is chiral, control of its enantiomeric purity is often a regulatory necessity, as different enantiomers can have vastly different pharmacological or toxicological profiles.[4]

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) strategies for the comprehensive purity assessment of 1-butyl-2-methylpiperazine. We will move beyond simple protocol recitation to explore the underlying chromatographic principles, explaining the causality behind method development choices. Our objective is to equip researchers, scientists, and drug development professionals with a robust framework for developing a scientifically sound, fit-for-purpose, and validatable HPLC method.

The Core Problem: Chromatographing Basic Amines

The primary obstacle in the HPLC analysis of basic compounds like 1-butyl-2-methylpiperazine is their interaction with the stationary phase. The two basic nitrogen atoms can interact strongly with residual silanol groups (Si-OH) on the surface of silica-based columns, which are acidic in nature. This secondary ionic interaction leads to characteristic peak tailing, poor resolution, and unreliable quantification. A successful method must effectively mitigate these interactions.

Comparison of Chromatographic Strategies

The development of a purity method can be bifurcated into two key areas: Achiral Purity , focusing on process-related impurities, and Chiral Purity , focusing on the separation of enantiomers.

Part A: Achiral Purity Method Development

The goal here is to separate the main 1-butyl-2-methylpiperazine peak from all potential process-related impurities and degradation products.

Reversed-phase is the most common and versatile mode in HPLC, utilizing a non-polar stationary phase and a polar mobile phase.[5][6] For basic analytes, controlling the mobile phase pH is the most critical parameter.[7]

Causality Behind pH Selection: By operating at a low pH (e.g., 2.5-3.5), both nitrogen atoms on the piperazine ring become fully protonated. This ensures the analyte exists in a single, positively charged state, preventing retention time drift. More importantly, the high concentration of protons in the mobile phase effectively "shields" the analyte from interacting with the acidic silanol groups on the stationary phase, leading to improved peak symmetry.

Column Selection Comparison: While pH control is paramount, the choice of stationary phase remains crucial. A standard C18 column is a workhorse, but specialized columns can offer superior performance for basic compounds.

Table 1: Illustrative Comparison of RP-HPLC Columns for 1-butyl-2-methylpiperazine Analysis

Parameter	Standard C18 Column	Embedded Polar Group (EPG) Column	Rationale for Performance
Retention Factor (k')	3.5	3.2	The EPG column may show slightly less retention due to its more polar nature.
Asymmetry Factor (As)	1.8	1.1	The EPG's embedded polar group (e.g., amide or carbamate) shields residual silanols, drastically reducing peak tailing for basic analytes. This is the key advantage.
Resolution (Rs) (vs. Impurity A)	1.9	2.5	Improved peak shape directly translates to better resolution, allowing for more accurate quantification of closely eluting impurities.
Mobile Phase Compatibility	Good	Excellent	EPG columns are often more stable in highly aqueous mobile phases, preventing phase collapse.

Note: Data are illustrative to demonstrate expected performance differences.

Mobile Phase Modifier Comparison:

• Formic Acid (0.1%): This is the preferred choice, especially if Mass Spectrometry (MS) detection is anticipated. It provides a suitable low pH (~2.7) and is volatile, ensuring compatibility with the MS interface.[7][8]

• Trifluoroacetic Acid (TFA) (0.1%): TFA is an excellent ion-pairing agent that can produce very sharp peaks for bases. However, it is a strong ion-suppressor in MS and can be difficult to remove from the column.[7] For a UV-only method, it is a viable option, but formic acid is more versatile.

HILIC is an alternative chromatographic mode that uses a polar stationary phase (like bare silica or a diol phase) and a mobile phase with a high concentration of a non-polar organic solvent (typically acetonitrile). It is particularly effective for polar compounds that are poorly retained in reversed-phase.

Causality Behind HILIC: In HILIC, a water-enriched layer is adsorbed onto the surface of the polar stationary phase. Analyte retention occurs via partitioning between this aqueous layer and the bulk organic mobile phase. For a polar, basic compound like 1-butyl-2-methylpiperazine, HILIC can provide excellent retention and alternative selectivity compared to RP-HPLC.

Table 2: Qualitative Comparison of RP-HPLC vs. HILIC

Feature	Reversed-Phase (Low pH)	HILIC
Retention	Moderate retention, highly dependent on pH and column choice.	Strong retention, easily modulated by water content in mobile phase.
Selectivity	Based on hydrophobicity.	Based on hydrophilicity and polar interactions. May better resolve polar impurities.
Peak Shape	Can be challenging; requires careful method optimization.	Generally provides good, symmetrical peaks for basic compounds.
MS Sensitivity	Good, especially with formic acid.	Often excellent due to the high organic content of the mobile phase, which promotes efficient desolvation and ionization.
Robustness	Generally high.	Can be sensitive to small changes in water content; requires careful equilibration.

Part B: Chiral Separation (Enantiomeric Purity)

Since 2-methylpiperazine is a chiral starting material, the final product, 1-butyl-2-methylpiperazine, will be a racemate unless a stereoselective synthesis or resolution is performed. A chiral HPLC method is essential to quantify the enantiomeric excess (% ee).[9]

The Core Principle: Chiral separations are achieved using a Chiral Stationary Phase (CSP). These phases contain a chiral selector that forms transient, diastereomeric complexes with the enantiomers of the analyte. The difference in the stability of these complexes leads to different retention times.[10]

Approach to Method Development:

• Column Screening: The most effective approach is empirical screening of several CSPs. Polysaccharide-based columns (e.g., derivatives of cellulose or amylose) are highly versatile and should be the starting point.[4][11]

• Mode Selection: Chiral separations can be performed in normal-phase, polar organic, or reversed-phase modes. Normal-phase (e.g., Hexane/Ethanol) often provides the best selectivity but requires non-aqueous solvents. Reversed-phase (e.g., Acetonitrile/Water) is often preferred for its compatibility with aqueous samples and MS detection.

• Optimization: Once a column/mobile phase combination shows baseline or partial separation, the resolution can be optimized by adjusting the mobile phase composition, flow rate, and column temperature.

Visualization of the Method Development Workflow

The process of selecting and refining an HPLC method can be visualized as a logical progression of decisions and optimizations.

Caption: Workflow for HPLC method development for 1-butyl-2-methylpiperazine.

Recommended Protocol: RP-HPLC for Achiral Purity

Based on the comparison, an RP-HPLC method using an embedded polar group column offers the best combination of performance and robustness for routine achiral purity analysis.

Instrumentation and Chemicals

• HPLC System: An HPLC or UHPLC system equipped with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Chemicals: HPLC-grade acetonitrile and methanol. Purified water (18.2 MΩ·cm). Formic acid (LC-MS grade). 1-butyl-2-methylpiperazine reference standard and sample material.

Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	Embedded Polar Group C18 (e.g., 150 x 4.6 mm, 3.5 µm)	Superior peak shape for basic analytes.[5]
Mobile Phase A	0.1% Formic Acid in Water	Provides low pH for good peak shape and is MS-compatible.[7][12]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile offers low viscosity and good UV transparency.
Gradient	5% B to 95% B over 15 minutes, hold for 3 min, return to 5% B and equilibrate for 5 min	A gradient is necessary to elute potential impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temperature	30 °C	Controls retention time stability and improves peak efficiency.
Detection	UV at 210 nm	Piperazines lack a strong chromophore; detection at low UV is required for sensitivity.
Injection Volume	5 µL	Adjustable based on concentration and sensitivity needs.

Solution Preparation

• Diluent: Mobile Phase A / Mobile Phase B (95:5 v/v).

• Standard Solution: Accurately weigh ~10 mg of 1-butyl-2-methylpiperazine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to achieve a concentration of 0.1 mg/mL (100 µg/mL).

• Sample Solution: Prepare the sample at the same concentration as the standard solution using the same diluent.

System Suitability Test (SST)

Before sample analysis, the system's performance must be verified. This is a core principle of a self-validating system.

• Procedure: Make five replicate injections of the Standard Solution.

• Acceptance Criteria:

  • Tailing Factor (Asymmetry): ≤ 1.5

  • Theoretical Plates (N): ≥ 5000

  • %RSD for Peak Area: ≤ 1.0%

  • %RSD for Retention Time: ≤ 0.5%

Method Validation Framework (ICH Q2(R2))

Any analytical method intended for quality control must be validated to demonstrate its suitability for the intended purpose.[13][14][15] The validation should be conducted according to the International Council for Harmonisation (ICH) Q2(R2) guideline.

Sources

• 1. 2-Methylpiperazine - Career Henan Chemical Co. [coreychem.com]
• 2. US2905673A - Method for preparing 1-methylpiperazine - Google Patents [patents.google.com]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. veeprho.com [veeprho.com]
• 6. quora.com [quora.com]
• 7. hplc.eu [hplc.eu]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. The significance of chirality in drug design and synthesis of bitopic ligands as D3 receptor (D3R) selective agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. shimadzu.com [shimadzu.com]
• 12. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 13. database.ich.org [database.ich.org]
• 14. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. database.ich.org [database.ich.org]

Comprehensive Guide to IR Spectroscopy of 1-Butyl-2-Methylpiperazine

Executive Summary: The Spectroscopic Fingerprint of a Key Intermediate

In the landscape of drug development, 1-butyl-2-methylpiperazine (CAS 1225472-96-7) serves as a critical pharmacophore scaffold, particularly in the synthesis of antihistamines, antipsychotics, and piperazine-based surfactants. Unlike simple solvents, this molecule possesses a dual-amine nature—a steric-hindered secondary amine and an N-alkylated tertiary amine—creating a unique vibrational signature.

This guide provides a technical breakdown of its Infrared (IR) spectroscopy characteristics. By comparing it with its precursor (2-methylpiperazine ) and structural analogs, we establish a robust identification protocol for Quality Control (QC) and synthetic validation.

Structural Analysis & Vibrational Logic

To interpret the spectrum accurately, we must first dissect the molecular geometry that dictates the vibrational modes.

• Core Scaffold: A six-membered piperazine ring, predominantly in the chair conformation.

• Substituents:

  • N1-Position: Butyl chain (introduces significant methylene -CH₂- wagging/twisting modes).

  • C2-Position: Methyl group (introduces specific skeletal asymmetry).

  • N4-Position: Unsubstituted (Secondary amine, N-H donor).

Key Spectroscopic Consequence: The molecule lacks symmetry (

point group). All vibrational modes are theoretically IR active, resulting in a complex fingerprint region compared to symmetrical analogs like piperazine or 1,4-dimethylpiperazine.

Comparative IR Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its most common synthetic precursor and a regioisomer. This comparison is vital for monitoring reaction completion (e.g., disappearance of precursor bands).

Table 1: Comparative Spectral Markers

Feature	Target: 1-Butyl-2-methylpiperazine	Precursor: 2-Methylpiperazine	Analog: 1-Butylpiperazine
N-H Stretch	Single Band (Weak/Med) ~3300–3350 cm⁻¹ (Secondary amine only)	Broad/Doublet ~3200–3400 cm⁻¹ (Two secondary amines)	Single Band ~3300 cm⁻¹
C-H Stretch (Alkyl)	Strong, Complex 2800–2980 cm⁻¹ (Butyl + Ring + Methyl)	Medium Ring + Methyl only	Strong Butyl + Ring
Bohlmann Bands	Present (~2700–2800 cm⁻¹) Indicative of N-alkyl lone pair interaction	Weak/Absent	Present
N-H Bend (Scissoring)	~1550–1650 cm⁻¹ (Weaker intensity)	Stronger (Due to 2x N-H groups)	Similar to Target
Fingerprint (C-N)	1100–1350 cm⁻¹ Distinct split due to C2-Methyl asymmetry	Simpler pattern	Distinct pattern (lacks C2 splitting)

Critical Insight: The most reliable indicator of conversion from 2-methylpiperazine to 1-butyl-2-methylpiperazine is the reduction of N-H stretching intensity (loss of one N-H bond) and the appearance of intense aliphatic C-H stretches from the butyl chain.

Detailed Characteristic Bands

This section details the specific wavenumbers required for identification.

A. High-Frequency Region (4000–2500 cm⁻¹)

• N-H Stretching (

  ):

  • Position: 3300–3350 cm⁻¹.

  • Character: Unlike the broad O-H band, this is sharper but often low intensity in neat liquid films due to hydrogen bonding.

  • Differentiation: If the spectrum shows no band here, you have likely over-alkylated to a quaternary ammonium salt or a 1,4-dibutyl species.

• C-H Stretching (

  ):

  • Asymmetric: 2960 cm⁻¹ (Methyl) and 2930 cm⁻¹ (Methylene).

  • Symmetric: 2870 cm⁻¹ (Methyl) and 2850 cm⁻¹ (Methylene).

  • Bohlmann Bands (Trans-quinolizidine effect): Look for bands between 2700–2800 cm⁻¹ .[1] These arise from the interaction between the nitrogen lone pair and the anti-periplanar C-H bonds of the ring. Their presence confirms the N-alkylation and the chair conformation.

B. Fingerprint Region (1500–600 cm⁻¹)

• CH₂ Scissoring & Bending: ~1450–1470 cm⁻¹. The butyl chain adds density here.

• C-N Stretching (

  ): 1100–1250 cm⁻¹.

  • The C2-methyl group creates a "stiffening" effect on the ring, often shifting the ring breathing mode slightly higher compared to unsubstituted piperazines.

• Ring Skeletal Modes: ~800–1000 cm⁻¹.

  • Specific bands in this region are unique to the 2-methyl substitution pattern and are used for identity confirmation against reference standards.

Experimental Protocol: Validated Characterization Workflow

To ensure reproducible data (Trustworthiness), follow this self-validating protocol using Attenuated Total Reflectance (ATR) FTIR, which is superior to KBr pellets for liquid/low-melting amine derivatives.

Step-by-Step Methodology

• Instrument Setup:

  • Detector: DTGS or MCT (cooled).

  • Accessory: Diamond or ZnSe ATR crystal (Diamond preferred for chemical resistance).

  • Resolution: 4 cm⁻¹.

  • Scans: 32 (Screening) or 64 (Final QC).

• Sample Preparation (Neat Liquid/Oil):

  • Ensure the sample is free of solvent (e.g., dichloromethane), as chlorinated solvents have intense bands at 700–800 cm⁻¹ that obscure the fingerprint region.

  • Place 10–20 µL of the neat 1-butyl-2-methylpiperazine on the crystal.

• Data Acquisition & Validation:

  • Background: Collect air background immediately prior to sampling.

  • CO₂ Correction: Apply atmospheric suppression if doublet at 2350 cm⁻¹ is visible.

  • Validation Check: Verify the baseline is flat at 2000–2200 cm⁻¹ (no absorbance region). If sloping, clean crystal and re-run.

Visualization: Synthesis & QC Workflow

The following diagram illustrates the logical flow for synthesizing and validating 1-butyl-2-methylpiperazine, highlighting where IR spectroscopy acts as the critical decision gate.

Figure 1: Quality Control decision tree utilizing IR spectral markers to validate the synthesis of 1-butyl-2-methylpiperazine.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 66057, 2-Methylpiperazine. Retrieved from [Link]. (Source for precursor spectral baselines).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[2] (Authoritative text on Bohlmann bands and amine characterization).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley.[2] (Standard reference for C-N and N-H vibrational assignment).

Sources

• 1. uanlch.vscht.cz [uanlch.vscht.cz]
• 2. 2-Methylpiperazine | C5H12N2 | CID 66057 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 1-Butyl-2-methylpiperazine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 1-Butyl-2-methylpiperazine, a substituted piperazine derivative. By grounding our recommendations in the principles of chemical safety and regulatory compliance, we aim to empower laboratory personnel to manage this chemical waste stream with confidence and precision.

Core Principles of Chemical Waste Management

The foundation of proper chemical disposal rests on a hierarchy of controls, prioritizing the reduction of waste generation, followed by reuse, recycling, and finally, disposal.[6] When disposal is the only viable option, it must be conducted in a manner that protects human health and the environment. This necessitates adherence to regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[7][8]

Hazard Profile Assessment of 1-Butyl-2-methylpiperazine

Based on the toxicological and physical hazard data of analogous piperazine derivatives, we can anticipate the following for 1-Butyl-2-methylpiperazine:

Hazard Category	Anticipated Properties of 1-Butyl-2-methylpiperazine	Rationale based on Analogous Compounds
Physical Hazards	Likely a flammable liquid and vapor.[4][5][9] Vapors may form explosive mixtures with air.[2]	1-Methylpiperazine and other similar compounds are classified as flammable liquids.[4][5][9]
Health Hazards	Corrosive; causes severe skin burns and eye damage.[3][4][5] Harmful if swallowed, in contact with skin, or if inhaled.[4][5][6] May cause respiratory irritation or an allergic skin reaction.[2][4]	2-Methylpiperazine and 1-Methylpiperazine are known to be corrosive and cause severe skin and eye damage.[2][3][4][5] They are also listed as harmful through multiple exposure routes.[4][5][6]
Environmental Hazards	Potentially hazardous to aquatic life.[10] It is crucial to prevent its release into waterways and the environment.[3][10][11]	Piperazine derivatives can be toxic to aquatic organisms.[10]

This presumptive hazard profile underscores the necessity of managing 1-Butyl-2-methylpiperazine as a regulated hazardous waste.

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the disposal of 1-Butyl-2-methylpiperazine, ensuring safety and regulatory compliance at each stage.

Step 1: Waste Characterization and Identification

The initial and most critical step is to characterize the waste. Under RCRA, a waste is considered hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[8]

• Procedure:

  • Assume 1-Butyl-2-methylpiperazine waste is hazardous due to the properties of similar compounds.

  • Consult your institution's Environmental Health and Safety (EHS) department. They will provide guidance on the specific waste codes to be used.

  • If the 1-Butyl-2-methylpiperazine is mixed with other solvents or reagents, the entire mixture must be characterized. For instance, if mixed with an ignitable solvent, the resulting waste will carry the ignitability characteristic.

Step 2: Segregation and Container Management

Proper segregation and containment are vital to prevent accidental mixing of incompatible wastes and to ensure safe storage.

• Procedure:

  • Designate a specific, labeled waste container for 1-Butyl-2-methylpiperazine and its associated waste (e.g., contaminated personal protective equipment).

  • Use only approved, chemically compatible containers. High-density polyethylene (HDPE) is often a suitable choice.

  • The container must be in good condition, with a secure, tightly fitting lid to prevent leaks or spills.[12]

  • Label the container clearly with the words "Hazardous Waste," the full chemical name "1-Butyl-2-methylpiperazine," and a clear indication of the associated hazards (e.g., "Flammable," "Corrosive").[7] Your EHS department will provide the specific label format required.

Step 3: Accumulation and Storage

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) within the laboratory, under the control of the generator.

• Procedure:

  • Store the waste container in a designated SAA, which should be at or near the point of generation.

  • The storage area should be a cool, dry, and well-ventilated location, away from heat sources, open flames, and incompatible materials such as strong oxidizing agents and acids.[3][13][14][15]

  • Ensure secondary containment is in place to capture any potential leaks or spills.

  • Keep the container closed at all times except when adding waste.[12]

Step 4: Disposal Request and Pickup

Once the container is full, or if waste generation ceases, a formal request for disposal must be initiated.

• Procedure:

  • Contact your institution's EHS department to schedule a waste pickup.

  • Provide all necessary information, including the chemical composition of the waste, the container size, and its location.

  • EHS personnel will transport the waste to a central accumulation area before it is sent to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Minor Spill (Contained within a fume hood):

  • Alert personnel in the immediate area.

  • Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

  • Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.[2]

  • Using non-sparking tools, carefully collect the absorbed material and place it in a designated hazardous waste container.[2][4]

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

  • Report the spill to your supervisor and EHS department.

• Major Spill (Outside of a fume hood or a large volume):

  • Evacuate the immediate area.

  • Alert others and activate the nearest fire alarm if the substance is flammable and there is a risk of ignition.

  • Contact your institution's emergency response team and EHS department immediately.[2]

  • Provide them with the location and nature of the spill.

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the disposal of 1-Butyl-2-methylpiperazine.

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• 7. 1910.1200 - Hazard Communication. | Occupational Safety and Health Administration [osha.gov]
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• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. What are the environmental impacts of methyl piperazine? - Blog - Wanhongrun [zbwhr.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. How to Handle Chemicals in the Workplace - OSHA.com [osha.com]
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• 14. mmbio.byu.edu [mmbio.byu.edu]
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